Docetaxel-d5

Core Science & Biosynthesis

Docetaxel-d5: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Docetaxel-d5, a deuterated analog of the widely used chemotherapeutic agent, Docetaxel (B913). This document outlines its chemical properties, and applications, and provides detailed experimental protocols for its use as an internal standard in quantitative bioanalysis.

Introduction to Docetaxel-d5

Docetaxel-d5 is a stable isotope-labeled version of Docetaxel, a member of the taxane (B156437) class of antineoplastic agents.[1][2] Docetaxel works by disrupting the microtubule network within cells, which is crucial for cell division, thereby inhibiting the proliferation of cancer cells.[1] Docetaxel-d5 is chemically identical to Docetaxel, with the exception that five hydrogen atoms on the benzoate (B1203000) moiety have been replaced by deuterium (B1214612) atoms.[3] This isotopic substitution results in a higher molecular weight, allowing it to be distinguished from the unlabeled drug by mass spectrometry.[4]

The primary application of Docetaxel-d5 is as an internal standard in bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise quantification of Docetaxel in biological matrices like plasma and tissue samples.[4][5] Its use is critical in pharmacokinetic and drug metabolism studies to ensure the accuracy and reliability of the analytical results.[4]

Chemical Structure and Properties

The chemical structure of Docetaxel consists of a complex tetracyclic diterpenoid core derived from 10-deacetyl baccatin (B15129273) III.[6] In Docetaxel-d5, the five hydrogen atoms on the phenyl ring of the benzoate group at the C-2 position are replaced with deuterium.

Chemical Structure of Docetaxel:

Chemical Structure of Docetaxel-d5:

The IUPAC name for Docetaxel-d5 is [(1S,3R,4S,7R,9S,10S,12R)-4-acetyloxy-1,9,12-trihydroxy-15-[(3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.0³,¹⁰.0⁴,⁷]heptadec-13-en-2-yl] 2,3,4,5,6-pentadeuteriobenzoate.[3]

Quantitative Data

The key physicochemical properties of Docetaxel and Docetaxel-d5 are summarized in the table below for easy comparison.

Property	Docetaxel	Docetaxel-d5
Molecular Formula	C₄₃H₅₃NO₁₄	C₄₃H₄₈D₅NO₁₄
Molecular Weight	807.9 g/mol [1]	812.9 g/mol [3]
Monoisotopic Mass	807.34660536 Da[1]	812.37798909 Da[3]
Appearance	White to almost-white powder[1]	Solid
Solubility	Practically insoluble in water[1]	Not specified, expected to be similar to Docetaxel
LogP	2.4[1]	Not specified, expected to be similar to Docetaxel

Experimental Protocols

The following section details a typical experimental protocol for the quantification of Docetaxel in human plasma using Docetaxel-d5 as an internal standard via LC-MS/MS. This protocol is a composite based on established methodologies.[5][7][8]

I. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Docetaxel and Docetaxel-d5 in methanol (B129727) to prepare individual stock solutions of 1 mg/mL.

  • Store these stock solutions at -20°C.

• Working Solutions:

  • Prepare serial dilutions of the Docetaxel stock solution with a mixture of acetonitrile (B52724) and water (1:1, v/v) to create working solutions for calibration standards and quality control (QC) samples at desired concentrations.

  • Prepare a working solution of Docetaxel-d5 (internal standard) at a fixed concentration (e.g., 100 ng/mL) in the same diluent.

II. Sample Preparation (Protein Precipitation)

• Aliquoting:

  • In a microcentrifuge tube, add 100 µL of the biological sample (blank plasma, calibration standard, QC sample, or unknown sample).

• Spiking with Internal Standard:

  • To each tube (except for blank matrix samples used to assess interference), add 25 µL of the Docetaxel-d5 internal standard working solution.

• Protein Precipitation:

  • Add 300 µL of acetonitrile to each tube to precipitate plasma proteins.

  • Vortex the mixture vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer and Evaporation:

  • Carefully transfer the clear supernatant to a new set of tubes.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the mobile phase and vortex to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

III. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions to monitor are:

  • Docetaxel: m/z 808.2 → 527.2 (example transition, may need optimization)

  • Docetaxel-d5: m/z 813.2 → 527.2 (example transition, may need optimization)

Visualizations

Logical Relationship: Docetaxel and its Deuterated Analog

Caption: Docetaxel is isotopically labeled to produce Docetaxel-d5 for use as an internal standard.

Experimental Workflow: Bioanalytical Quantification

Caption: Bioanalytical workflow for the quantification of Docetaxel using Docetaxel-d5 as an internal standard.

References

• 1. Docetaxel | C43H53NO14 | CID 148124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Docetaxel - Wikipedia [en.wikipedia.org]
• 3. Docetaxel-d5 | C43H53NO14 | CID 46781414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A rapid and sensitive LC/ESI-MS/MS method for quantitative analysis of docetaxel in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Docetaxel, What is Docetaxel? About its Science, Chemistry and Structure [3dchem.com]
• 7. Development and validation of a liquid chromatography-tandem mass spectrometry assay for the quantification of docetaxel and paclitaxel in human plasma and oral fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical properties of Docetaxel-d5

An In-depth Technical Guide on the Core Physical and Chemical Properties of Docetaxel-d5 (B1151910)

This guide provides a comprehensive overview of the essential physical and chemical properties of Docetaxel-d5, a deuterated analog of the widely used antineoplastic agent, Docetaxel (B913). Designed for researchers, scientists, and professionals in drug development, this document details its core characteristics, analytical methodologies, and mechanism of action. Docetaxel-d5 serves as a crucial internal standard in pharmacokinetic and metabolic studies due to its mass difference from the parent drug, allowing for precise quantification in biological matrices.[1][2]

Core Physical and Chemical Properties

Docetaxel-d5 is a stable, isotopically labeled form of Docetaxel.[2] Its fundamental properties are critical for its application in analytical and research settings.

Property	Value	Reference
Molecular Formula	C43H48D5NO14	[3][4]
Molecular Weight	812.91 g/mol	[3][4][5]
Appearance	Off-White to Pale Yellow Solid	[4]
Melting Point	>155 °C (with decomposition)	[4]
Solubility	Soluble in Chloroform, Dichloromethane, DMSO, Ethyl Acetate, Methanol.[4][6] Practically insoluble in water.[6][7]
Storage	Store at -20°C.[4][7]

Mechanism of Action

As a deuterated analog, Docetaxel-d5 is expected to exhibit the same mechanism of action as Docetaxel. The primary antineoplastic activity of Docetaxel involves the disruption of the microtubular network within cells, which is essential for mitotic and interphase cellular functions.[8][9]

• Microtubule Stabilization : Docetaxel binds to the β-subunit of tubulin, the protein component of microtubules. This binding promotes the assembly of tubulin into stable microtubules and simultaneously inhibits their depolymerization.[9][10][11] Compared to its predecessor Paclitaxel, Docetaxel is considered twice as potent in this inhibitory action.[9]

• Cell Cycle Arrest : The stabilization of microtubules disrupts the normal dynamic reorganization of the microtubule network. This leads to the inhibition of mitotic cell division, arresting the cell cycle at the G2/M phase.[10][11]

• Induction of Apoptosis : The sustained mitotic block and accumulation of dysfunctional microtubules trigger programmed cell death, or apoptosis.[8] Furthermore, Docetaxel has been found to induce the phosphorylation of the Bcl-2 oncoprotein, an apoptosis-blocking protein, thereby further promoting apoptotic cell death.[8][11]

Caption: Mechanism of action of Docetaxel.

Experimental Protocols

The quantification and stability assessment of Docetaxel-d5, particularly when used as an internal standard, requires robust analytical methods. High-Performance Liquid Chromatography (HPLC) is a commonly employed technique.

Stability-Indicating HPLC Method

This protocol outlines a general method for determining the chemical stability of Docetaxel. This method is designed to separate Docetaxel from its potential degradation products.

• Instrumentation : A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.[12][13]

• Column : A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is frequently used.[14]

• Mobile Phase : A gradient or isocratic mixture of acetonitrile (B52724) and a buffer solution (e.g., water or phosphate (B84403) buffer). A common composition is Acetonitrile:Water (45:55, v/v).[13]

• Flow Rate : Typically maintained at 1.0 to 1.5 mL/min.[13][14]

• Detection : UV detection at a wavelength of approximately 230-232 nm.[13][14]

• Injection Volume : 20 µL.[13]

• Procedure :

  • Prepare standard solutions of Docetaxel-d5 in a suitable diluent (e.g., a mix of acetonitrile and methanol).

  • Prepare samples for analysis by diluting them to a known concentration within the linear range of the assay.

  • Inject the standard and sample solutions into the HPLC system.

  • The concentration of Docetaxel-d5 is determined by comparing the peak area of the analyte in the sample to the peak area in the standard solution.

Forced Degradation Study Protocol

Forced degradation studies are performed to demonstrate the stability-indicating nature of the analytical method by generating potential degradation products.[14]

• Objective : To assess the stability of Docetaxel-d5 under various stress conditions.

• Procedure : Subject Docetaxel-d5 solutions to the following conditions:

  • Acidic Hydrolysis : 0.1 N HCl at a controlled temperature (e.g., 60°C) for a defined period.

  • Basic Hydrolysis : 0.1 N NaOH at room temperature.

  • Oxidative Degradation : 3-30% hydrogen peroxide (H₂O₂) at room temperature.

  • Thermal Degradation : Heat the solid drug substance or a solution at a high temperature (e.g., 80-100°C).

  • Photolytic Degradation : Expose the solution to UV or fluorescent light.[14]

• Analysis : Analyze the stressed samples at various time points using the validated stability-indicating HPLC method to separate and quantify the parent drug and any resulting degradation products.

Caption: Workflow for a forced degradation study.

Stability Profile

The stability of Docetaxel solutions is a critical factor for both clinical and research applications. While specific data for Docetaxel-d5 is limited, studies on Docetaxel provide valuable insights.

• Reconstituted Solutions : Docetaxel premix solutions (reconstituted from concentrate) have been shown to be physicochemically stable for at least four weeks at both refrigerated and room temperatures.[12]

• Infusion Solutions : When further diluted in 0.9% sodium chloride or 5% dextrose, Docetaxel infusions (0.3 to 0.9 mg/mL) are stable for extended periods. In polyolefin containers, they remain stable for at least four weeks at room temperature.[12] Solutions stored in PABs (polypropylene-polyethylene copolymer bags) retained over 95% of their initial concentration for 35 days at 23°C.[15]

• Storage Containers : A notable instability arises when infusion solutions are stored in PVC bags, where precipitation of the drug can occur irregularly after several days.[12] Therefore, non-PVC containers like polyolefin or glass are recommended for storing diluted Docetaxel solutions.

• Storage Temperature : Vials of Docetaxel injection are typically stored at a controlled room temperature (20°C to 25°C).[16] After first use, multiple-dose vials are stable for up to 28 days when refrigerated (2°C to 8°C) and protected from light.[16] Solutions in DMSO or ethanol (B145695) may be stored at -20°C for up to 3 months.[7]

References

• 1. N-Desboc docetaxel-d5 | 133524-69-3 | IFA52469 | Biosynth [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scbt.com [scbt.com]
• 4. mybiosource.com [mybiosource.com]
• 5. Docetaxel-d5 | C43H53NO14 | CID 46781414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Docetaxel - LKT Labs [lktlabs.com]
• 7. Docetaxel | 114977-28-5 [chemicalbook.com]
• 8. Docetaxel - Wikipedia [en.wikipedia.org]
• 9. go.drugbank.com [go.drugbank.com]
• 10. urology-textbook.com [urology-textbook.com]
• 11. Preclinical mechanisms of action of docetaxel and docetaxel combinations in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Physico-chemical stability of docetaxel premix solution and docetaxel infusion solutions in PVC bags and polyolefine containers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. globalresearchonline.net [globalresearchonline.net]
• 14. benchchem.com [benchchem.com]
• 15. Stability of Docetaxel Solution after Dilution in Ethanol and Storage in Vials and after Dilution in Normal Saline and Storage in Bags | Canadian Journal of Hospital Pharmacy [cjhp-online.ca]
• 16. pfizermedical.com [pfizermedical.com]

An In-depth Technical Guide to the In Vitro Mechanism of Action of Docetaxel

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for Research Use Only (RUO) and is not for diagnostic or therapeutic procedures. The information provided is based on publicly available research, and while efforts have been made to ensure accuracy, it should not be considered a substitute for rigorous, independent validation.

Introduction

Docetaxel is a highly potent, semi-synthetic antineoplastic agent belonging to the taxane (B156437) family of chemotherapeutic drugs.[1][2] It is a cornerstone in the treatment of various solid tumors, including breast, non-small cell lung, prostate, and gastric cancers.[1][3][4] The focus of this guide is the in vitro mechanism of action of Docetaxel. It is important to note that Docetaxel-d5, a deuterated version of the molecule, is often used as an internal standard in analytical and pharmacokinetic studies due to its distinct mass. However, its fundamental biological mechanism of action at the cellular level is considered identical to that of non-deuterated Docetaxel. Therefore, the data and mechanisms described herein for Docetaxel are directly applicable to understanding the in vitro effects of Docetaxel-d5.

The primary therapeutic action of Docetaxel stems from its ability to disrupt microtubule dynamics, a critical process for cell division.[5][6] By binding to microtubules, Docetaxel stabilizes them against depolymerization, leading to cell cycle arrest and ultimately, programmed cell death.[2][7][8]

Core Mechanism: Microtubule Stabilization

The defining mechanism of Docetaxel is its interaction with the microtubule network within the cell.[5] Microtubules are dynamic polymers of α- and β-tubulin heterodimers, essential for maintaining cell structure and for the formation of the mitotic spindle during cell division.[7][9]

Docetaxel exerts its effect through the following steps:

• Binding to β-Tubulin: Docetaxel binds with high affinity to the β-tubulin subunit of assembled microtubules.[1][6][10] This binding occurs within the microtubule lumen.[11]

• Promotion of Polymerization: It promotes the assembly of tubulin dimers into microtubules.[2][12]

• Inhibition of Depolymerization: Crucially, Docetaxel stabilizes the microtubule structure, preventing the dynamic instability and disassembly required for normal cellular functions.[7][8][12] This leads to the formation of stable, nonfunctional microtubule bundles.[2]

This hyper-stabilization of microtubules disrupts the delicate balance of the cytoskeleton, profoundly impacting dividing cells.[6] The most immediate and significant consequence is the impairment of mitotic spindle function, which prevents the proper segregation of chromosomes during mitosis.[6][13]

Cellular Consequences of Docetaxel Action

The stabilization of microtubules triggers a cascade of cellular events, primarily culminating in cell cycle arrest and subsequent cell death.

G2/M Phase Cell Cycle Arrest

By disrupting the formation and function of the mitotic spindle, Docetaxel causes a sustained blockage of the cell cycle in the G2/M phase.[7][8][14] This arrest is a direct consequence of the mitotic spindle checkpoint activation, a cellular surveillance mechanism that ensures proper chromosome alignment before proceeding to anaphase.[12] The inability of the stabilized microtubules to function correctly leads to a prolonged mitotic block.[13][15]

Induction of Cell Death

Prolonged mitotic arrest ultimately triggers cellular suicide programs. Docetaxel is known to induce cell death through multiple, sometimes overlapping, mechanisms depending on the cell type and drug concentration.[16]

• Apoptosis (Programmed Cell Death): This is a major mechanism of Docetaxel-induced cytotoxicity.[17][18] The sustained mitotic arrest can activate intrinsic apoptotic pathways.[10][19] Key events include the phosphorylation of the anti-apoptotic protein Bcl-2, which inactivates its protective function, and the activation of a cascade of caspases.[15][18][19] In some melanoma cells, Docetaxel-induced apoptosis is dependent on the activation of caspase-2, which then initiates the mitochondrial-dependent pathway.[20] This involves the loss of mitochondrial membrane potential, release of cytochrome c, and subsequent activation of executioner caspases like caspase-3 and caspase-9.[20]

• Mitotic Catastrophe: In some cancer cells, particularly breast cancer lines, Docetaxel induces cell death primarily through mitotic catastrophe rather than classical apoptosis.[16] This process is a form of cell death that occurs during or after a faulty mitosis.[16] It is characterized by the formation of micronuclei and multinucleated cells, resulting from aberrant chromosome segregation.[16]

Key Signaling Pathways Modulated by Docetaxel

Docetaxel's impact extends beyond microtubule stabilization, influencing several intracellular signaling pathways that regulate cell survival and death.

• Intrinsic Apoptosis Pathway: As described, Docetaxel triggers the intrinsic apoptosis pathway. This involves the modulation of Bcl-2 family proteins, leading to mitochondrial outer membrane permeabilization and subsequent caspase activation.[19][20] In some contexts, Docetaxel treatment leads to the hyperphosphorylation of Bcl-2, which is thought to inactivate its anti-apoptotic function and promote cell death.[15]

• MAPK Signaling Pathway: In human renal cell carcinoma (RCC) cells, Docetaxel has been shown to suppress the mitogen-activated protein kinase (MAPK) signaling pathway.[14] Specifically, it inhibits the phosphorylation of ERK1/2 and p38 without affecting their total protein expression, contributing to its anti-proliferative effects.[14]

• Akt/mTOR Pathway: In prostate cancer, the tumor microenvironment can contribute to Docetaxel resistance. For instance, endothelial cells can activate the Akt/mTOR signaling pathway in prostate cancer cells, promoting resistance.[21]

• miR-7/Bcl-2 Axis: In non-small-cell lung cancer (NSCLC) cells, Docetaxel treatment increases the expression of microRNA-7 (miR-7).[17] Overexpression of miR-7 enhances the pro-apoptotic effects of Docetaxel by downregulating the anti-apoptotic protein Bcl-2.[17]

Quantitative In Vitro Data

The in vitro activity of Docetaxel has been quantified across numerous cancer cell lines. The following tables summarize key metrics.

Table 1: Cytotoxicity (IC50) of Docetaxel in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Concentration	Exposure Time	Reference
HEp-2	Head and Neck Cancer	1.8 nM	1 hour	[22]
Ca9-22	Head and Neck Cancer	0.8 nM	1 hour	[22]
HSC-3	Head and Neck Cancer	0.132 µM	Not Specified	[13]
5637	Bladder Cancer	0.143 µM	Not Specified	[13]
HT-144	Melanoma	0.157 µM	Not Specified	[13]
PC-3	Prostate Cancer	12.7 nM (Hypothetical)	72 hours	[23]
A549	Lung Cancer	18.5 nM (Hypothetical)	72 hours	[23]
MCF-7	Breast Cancer	15.2 nM (Hypothetical)	72 hours	[23]

Note: IC50 values can vary significantly based on the assay method and experimental conditions.

Table 2: Effect of Docetaxel on Cell Cycle Distribution

Cell Line	Docetaxel Conc.	Time (h)	% G0/G1	% S	% G2/M	Reference
MCF-7	10 nM	48	27.8 ± 0.5 (Control)	-	Ratio ↑ (Peak 8h)	[16]
MDA-mb-231	10 nM	48	43.9 ± 2.5 (Control)	-	Ratio ↑ (Peak 8h)	[16]
ACHN (RCC)	10 nM	24	↓	↓	26.8%	[14]
A498 (RCC)	10 nM	24	↓	↓	34.2%	[14]
A549	500 ng/ml	24	↓	↓	↑	[24]
BCap37	5 nM	24	↓	↓	↑ (Predominant)	[15]

Table 3: Induction of Apoptosis by Docetaxel

Cell Line	Docetaxel Conc.	Time (h)	% Apoptotic Cells	Assay	Reference
IgR3 (Melanoma)	20 nM	48	~45%	Propidium Iodide	[20]
MM200 (Melanoma)	20 nM	48	~20%	Propidium Iodide	[20]
A549 (NSCLC)	0.025 - 1.0 µM	48	Dose-dependent ↑	Annexin V-FITC	[17]
H460 (NSCLC)	0.025 - 1.0 µM	48	Dose-dependent ↑	Annexin V-FITC	[17]
BCap37	5 nM	48	Predominant Peak	Flow Cytometry (Sub-G1)	[15]
HT 1376	0.03 µg/mL	48	Prominent Sub-G0/1 Peak	Flow Cytometry (Sub-G0/1)	[25]

Detailed Experimental Protocols

Reproducible in vitro studies rely on standardized experimental protocols. Below are methodologies for key assays used to characterize the mechanism of action of Docetaxel.

Microtubule Polymerization Assay

This assay measures the effect of a compound on the assembly of purified tubulin into microtubules in vitro.

Methodology:

• Preparation: Purified tubulin (e.g., bovine brain tubulin) is prepared and stored at -80°C. A reaction buffer (e.g., 80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.8) is prepared.[26]

• Reaction Setup: Tubulin is diluted to a final concentration of approximately 10-15 µM in the reaction buffer on ice.[26]

• Initiation: The reaction mixture is supplemented with 1 mM GTP and the desired concentration of Docetaxel (or vehicle control, e.g., DMSO).[26]

• Measurement: The mixture is quickly transferred to a pre-warmed 37°C cuvette in a spectrophotometer.

• Data Acquisition: The increase in turbidity, corresponding to microtubule polymerization, is monitored by measuring the absorbance at 350 nm over time.[26] An increase in the rate and extent of polymerization compared to the control indicates a microtubule-stabilizing effect.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 2,000-10,000 cells/well and allowed to adhere overnight.[13]

• Drug Treatment: Cells are treated with a range of concentrations of Docetaxel for a specified duration (e.g., 24, 48, or 72 hours).[23]

• MTT Addition: After incubation, 10-20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.[13]

• Solubilization: The medium is removed, and 100-200 µL of a solubilization solution (e.g., DMSO) is added to each well to dissolve the formazan (B1609692) crystals.[13]

• Absorbance Reading: The plate is shaken to ensure complete dissolution, and the absorbance is measured at 540-570 nm using a microplate reader.[13]

• Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. IC50 values are determined by plotting viability against drug concentration.

Cell Cycle Analysis by Flow Cytometry

This protocol allows for the quantification of cells in different phases of the cell cycle based on their DNA content.

Methodology:

• Cell Culture and Treatment: Cells are seeded in 6-well plates, allowed to attach, and then treated with Docetaxel or a vehicle control for the desired time (e.g., 24 hours).[23]

• Cell Harvest: Both adherent and floating cells are collected, washed with cold PBS, and centrifuged.[23]

• Fixation: The cell pellet is resuspended in 1 mL of cold PBS. While gently vortexing, 4 mL of cold 70% ethanol (B145695) is added dropwise to fix the cells.[23] The cells are then incubated at -20°C for at least 2 hours.[23]

• Staining: The fixed cells are washed with PBS and resuspended in 500 µL of Propidium Iodide (PI) staining solution (containing PI and RNase A).[23][27]

• Incubation: Cells are incubated for 30 minutes at room temperature in the dark to allow for DNA staining and RNA degradation.[23]

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer. The fluorescence intensity of PI, which is proportional to the DNA content, is measured to distinguish cells in G0/G1 (2n DNA), S (between 2n and 4n), and G2/M (4n) phases.[27][28]

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Methodology:

• Cell Treatment: Cells are cultured and treated with Docetaxel as described for the other assays.

• Cell Harvest: Both floating and adherent cells are collected by trypsinization and centrifugation.[23]

• Washing: The cell pellet is washed twice with cold PBS.[23]

• Resuspension: Cells are resuspended in 1X Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[23]

• Staining: 100 µL of the cell suspension is transferred to a flow cytometry tube. 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) are added.[23]

• Incubation: The cells are gently vortexed and incubated for 15 minutes at room temperature in the dark.[23]

• Analysis: 400 µL of 1X Binding Buffer is added to each tube, and the samples are analyzed by flow cytometry within one hour.[23] Viable cells are Annexin V-/PI-, early apoptotic cells are Annexin V+/PI-, and late apoptotic/necrotic cells are Annexin V+/PI+.

Visualizations: Pathways and Workflows

Diagrams of Key Processes

Caption: Core mechanism of Docetaxel action leading to cell cycle arrest and death.

Caption: Simplified signaling pathway for Docetaxel-induced apoptosis.

Caption: Experimental workflow for cell cycle analysis using flow cytometry.

Caption: Experimental workflow for apoptosis analysis via Annexin V/PI staining.

References

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• 2. go.drugbank.com [go.drugbank.com]
• 3. Docetaxel: activity, mechanism of action and pharmacokinetics_Chemicalbook [chemicalbook.com]
• 4. Docetaxel (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 5. benchchem.com [benchchem.com]
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• 7. cancer-research-network.com [cancer-research-network.com]
• 8. urology-textbook.com [urology-textbook.com]
• 9. researchgate.net [researchgate.net]
• 10. alarelinacetate.com [alarelinacetate.com]
• 11. Designing and Testing of Novel Taxanes to Probe the Highly Complex Mechanisms by Which Taxanes Bind to Microtubules and Cause Cytotoxicity to Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cal101.net [cal101.net]
• 13. selleckchem.com [selleckchem.com]
• 14. geneticsmr.org [geneticsmr.org]
• 15. aacrjournals.org [aacrjournals.org]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Docetaxel inhibits the proliferation of non-small-cell lung cancer cells via upregulation of microRNA-7 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Docetaxel induces Bcl-2- and pro-apoptotic caspase-independent death of human prostate cancer DU145 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. aacrjournals.org [aacrjournals.org]
• 21. Frontiers | Endothelial Cells Promote Docetaxel Resistance of Prostate Cancer Cells by Inducing ERG Expression and Activating Akt/mTOR Signaling Pathway [frontiersin.org]
• 22. Docetaxel suppresses invasiveness of head and neck cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]
• 24. researchgate.net [researchgate.net]
• 25. Sequential events of apoptosis involving docetaxel, a microtubule-interfering agent: A cytometric study - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Frontiers | A New Quantitative Cell-Based Assay Reveals Unexpected Microtubule Stabilizing Activity of Certain Kinase Inhibitors, Clinically Approved or in the Process of Approval [frontiersin.org]
• 27. cancer.wisc.edu [cancer.wisc.edu]
• 28. Flow cytometry with PI staining | Abcam [abcam.com]

The Quintessential Guide to Docetaxel-d5 as an Internal Standard in Bioanalysis

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the critical role of Docetaxel-d5 as a stable isotope-labeled internal standard (SIL-IS) in the quantitative bioanalysis of the widely used chemotherapeutic agent, docetaxel (B913). Accurate and precise quantification of docetaxel in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and ensuring the safety and efficacy of cancer therapies. This document provides a comprehensive overview of the underlying principles, detailed experimental protocols, and essential data for the successful implementation of Docetaxel-d5 in a regulated bioanalytical environment.

Core Principles: The Advantage of Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard, such as Docetaxel-d5, is considered the gold standard in quantitative mass spectrometry. This approach, known as isotope dilution mass spectrometry (ID-MS), relies on the near-identical physicochemical properties of the analyte (docetaxel) and its deuterated counterpart (Docetaxel-d5).[1] Because of their structural similarity, the analyte and the internal standard co-elute during chromatography and exhibit similar ionization efficiency and extraction recovery. This allows Docetaxel-d5 to effectively compensate for variations that may occur during sample preparation and analysis, including matrix effects, thereby ensuring the accuracy and reliability of the quantitative data.

dot graph TD { rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=10, color="#34A853"];

} caption: "Workflow of Bioanalysis using an Internal Standard."

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of docetaxel using an internal standard. While specific values may vary between laboratories and instrumentation, these represent typical data from validated bioanalytical methods.

Table 1: Mass Spectrometry Parameters for Docetaxel and Docetaxel-d5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Docetaxel	830.3 [M+Na]⁺	549.1	Positive ESI
Docetaxel-d5	835.3 [M+Na]⁺	554.1*	Positive ESI

Note: The product ion for Docetaxel-d5 is inferred based on the common fragmentation pattern of docetaxel, which involves the loss of the side chain. The five deuterium (B1214612) atoms are located on the tert-butyl group of the side chain, leading to a corresponding mass shift in this fragment.

Table 2: Typical Calibration and Quality Control Sample Concentrations

Sample Type	Concentration Range (ng/mL)
Calibration Standards	1 - 500
Lower Limit of Quantification (LLOQ)	1
Quality Control - Low (LQC)	3
Quality Control - Medium (MQC)	50
Quality Control - High (HQC)	400

Table 3: Method Validation Summary - Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
LLOQ	1	≤ 15%	≤ 15%	± 20%
LQC	3	≤ 15%	≤ 15%	± 15%
MQC	50	≤ 15%	≤ 15%	± 15%
HQC	400	≤ 15%	≤ 15%	± 15%

Detailed Experimental Protocol

This protocol outlines a representative method for the quantification of docetaxel in human plasma using Docetaxel-d5 as an internal standard, followed by LC-MS/MS analysis.

Materials and Reagents

• Docetaxel reference standard

• Docetaxel-d5 internal standard

• HPLC-grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (with appropriate anticoagulant)

Preparation of Stock and Working Solutions

• Docetaxel Stock Solution (1 mg/mL): Accurately weigh and dissolve docetaxel in methanol.

• Docetaxel-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Docetaxel-d5 in methanol.

• Docetaxel Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water to achieve concentrations for calibration standards and quality control samples.

• Docetaxel-d5 Working Solution (100 ng/mL): Dilute the Docetaxel-d5 stock solution with a 50:50 mixture of acetonitrile and water.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the Docetaxel-d5 working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot onto the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate docetaxel from endogenous plasma components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Docetaxel: 830.3 -> 549.1

  • Docetaxel-d5: 835.3 -> 554.1

Data Analysis and Quantification

• Integrate the peak areas for both docetaxel and Docetaxel-d5.

• Calculate the peak area ratio of docetaxel to Docetaxel-d5.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of docetaxel in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Logical Relationships

The accurate quantification of docetaxel is crucial for understanding its pharmacokinetic profile, which in turn influences its therapeutic efficacy and potential for toxicity.

Conclusion

The use of Docetaxel-d5 as an internal standard in LC-MS/MS bioanalysis provides a robust, accurate, and precise method for the quantification of docetaxel in biological matrices. The principles of isotope dilution, combined with a well-validated experimental protocol, are essential for generating high-quality data to support drug development and clinical research. This guide serves as a foundational resource for scientists and researchers, enabling them to confidently implement this gold-standard bioanalytical technique.

References

• 1. medchemexpress.com [medchemexpress.com]

The Role of Docetaxel-d5 in Advancing Preclinical Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core utility of Docetaxel-d5 in preclinical cancer research, focusing on its essential role as an internal standard for the robust quantification of Docetaxel (B913). While direct preclinical efficacy and pharmacokinetic data for Docetaxel-d5 as a therapeutic agent are not the focus of its application, this guide will delve into the well-established preclinical profile of Docetaxel and the principles of stable isotope labeling that make Docetaxel-d5 an indispensable tool.

Introduction to Docetaxel and the Significance of Deuteration

Docetaxel is a potent, semi-synthetic taxane (B156437) cytotoxic agent that is a cornerstone in the treatment of various cancers, including breast, non-small cell lung, prostate, and gastric adenocarcinomas.[1][2][3] Its mechanism of action involves the disruption of microtubule dynamics, a critical process for cell division, ultimately leading to cell cycle arrest and apoptosis.[4][5][6]

Docetaxel-d5 is a deuterated analog of Docetaxel, where five hydrogen atoms have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[7] This subtle modification in mass is the key to its utility. In preclinical research, Docetaxel-d5 primarily serves as an internal standard for analytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] The use of a stable isotope-labeled internal standard is the gold standard for quantitative bioanalysis, as it allows for precise and accurate measurement of the non-labeled drug (Docetaxel) in complex biological matrices such as plasma and tissue homogenates.[2][3] This is because the deuterated standard co-elutes with the analyte and experiences similar ionization effects in the mass spectrometer, correcting for variations in sample preparation and instrument response.[1]

While deuteration of a drug can sometimes alter its metabolic fate, potentially leading to a more favorable pharmacokinetic profile (a concept known as the "deuterium kinetic isotope effect"), the primary application of Docetaxel-d5 in the current research landscape is not as a therapeutic agent itself, but as a critical tool to enable rigorous preclinical development of Docetaxel.[8]

Mechanism of Action of Docetaxel

Docetaxel exerts its potent anticancer effects by targeting microtubules, which are essential components of the cell's cytoskeleton involved in maintaining cell structure, intracellular transport, and, most importantly, the formation of the mitotic spindle during cell division.[6]

The key steps in Docetaxel's mechanism of action are:

• Microtubule Stabilization: Docetaxel binds to the β-tubulin subunit of microtubules, promoting their assembly from tubulin dimers and stabilizing them by preventing depolymerization.[5][6]

• Disruption of Microtubule Dynamics: This hyper-stabilization disrupts the normal dynamic instability of microtubules, which is crucial for their function.[4]

• Mitotic Arrest: The formation of stable, non-functional microtubule bundles leads to the arrest of the cell cycle at the G2/M phase, as the mitotic spindle cannot form or function correctly.[5]

• Induction of Apoptosis: Prolonged mitotic arrest triggers a cascade of signaling events that ultimately lead to programmed cell death, or apoptosis.[1][9] This can involve the phosphorylation of the anti-apoptotic protein Bcl-2, which inactivates its protective function.[9]

Docetaxel's core mechanism of action.

Preclinical Efficacy of Docetaxel

The preclinical antitumor activity of Docetaxel has been extensively evaluated in a wide range of cancer cell lines and animal models, demonstrating its potent cytotoxic effects.

In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency in vitro. The following table summarizes the IC50 values for Docetaxel in various human cancer cell lines.

Cell Line	Cancer Type	Docetaxel IC50 (ng/mL)
Murine and Human Tumor Cells	Various	4 - 35[5]
Various Human Cell Lines	Various	0.13 - 3.3[4]
MCF-7	Breast Adenocarcinoma	1.5 - 11[1][3]
MDA-MB-231	Breast Adenocarcinoma	2 - 12[1][3]
A549	Lung Cancer	5 - 25[3]
HCT116	Colon Cancer	4 - 15[3]
OVCAR-3	Ovarian Adenocarcinoma	2 - 10[3]
SK-OV-3	Ovarian Adenocarcinoma	90[1]
CAOV-3	Ovarian Adenocarcinoma	120[1]
PC-3	Prostate Carcinoma	Varies[6]
NCI-H2126	Non-small cell lung carcinoma	Varies[6]

Note: IC50 values can vary based on the specific assay conditions, such as cell density and exposure time.

In Vivo Antitumor Activity

In vivo studies using animal models are critical for evaluating the therapeutic potential of an anticancer agent. Docetaxel has demonstrated significant antitumor activity in various preclinical in vivo models.

Animal Model	Tumor Type	Key Findings
Murine Transplantable Tumors	Various murine tumors	Over 80% of tumors were highly sensitive, with complete regression of advanced-stage tumors.[5]
Human Tumor Xenografts in Mice	Various human tumors	Activity observed in over 90% of advanced-stage human tumor xenografts.[5][10]
Taxane-Resistant Prostate Cancer Model	Human prostate cancer cells	Docetaxel in combination with piperine (B192125) showed enhanced anti-tumor efficacy.[11]
Human Gastric N87 Xenografts	Human gastric cancer	Dose-dependent antitumor activity observed.[12]
Human Breast UISO BCA-1 Xenografts	Human breast cancer	Significant antitumor activity demonstrated.[12]

Preclinical Pharmacokinetics of Docetaxel

Understanding the pharmacokinetic profile of a drug is essential for its development. Preclinical studies have characterized the absorption, distribution, metabolism, and excretion (ADME) of Docetaxel.

Pharmacokinetic Parameter	Finding in Preclinical Models (Mice)
Pharmacokinetic Model	Linear pharmacokinetic behavior.[8][13]
Plasma Protein Binding	76% to 89%.[5][13]
Distribution	Widely distributes into most tissues, including tumor tissue. Low concentrations detected in the central nervous system.[8][14]
Metabolism	Primarily metabolized by cytochrome P450 (CYP) enzymes in the liver.
Elimination Half-Life	Good tumor retention with a 22-hour elimination half-life in tumor-bearing mice.[10][13]
Excretion	Major pathway of elimination is hepatobiliary excretion, with a large fraction of the dose excreted in feces as the parent drug or hydroxylated metabolites.[8][14]

Experimental Protocols

Detailed and reproducible experimental protocols are the foundation of robust preclinical research.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well plates

• Docetaxel stock solution (dissolved in DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[9]

• Drug Treatment: Prepare serial dilutions of Docetaxel from the stock solution in complete medium. Remove the medium from the wells and add 100 µL of the various concentrations of Docetaxel. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration). Incubate for the desired treatment duration (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 492 nm or 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.[9]

Workflow for an in vitro MTT cytotoxicity assay.

In Vivo Antitumor Efficacy: Xenograft Model

Xenograft models, where human tumor cells are implanted into immunodeficient mice, are a standard for evaluating in vivo drug efficacy.

Materials:

• Immunodeficient mice (e.g., nude or SCID)

• Cancer cell line of interest

• Sterile PBS or appropriate vehicle

• Matrigel (optional, to improve tumor take rate)

• Docetaxel formulation for injection

• Calipers for tumor measurement

Procedure:

• Cell Preparation: Culture the desired cancer cells to 70-80% confluency. Harvest the cells, wash with sterile PBS, and resuspend in PBS (or a PBS/Matrigel mixture) at the desired concentration (e.g., 1-10 million cells per 100-200 µL).

• Tumor Implantation: Subcutaneously inject the cell suspension into the flank of the mice.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors are palpable and reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer Docetaxel to the treatment group according to a predetermined dose and schedule (e.g., intravenous or intraperitoneal injection). The control group receives the vehicle.

• Tumor Measurement: Measure the tumor dimensions (length and width) with calipers 2-3 times per week and calculate the tumor volume using the formula: (Length x Width²) / 2.

• Monitoring and Endpoint: Monitor the body weight of the mice as an indicator of toxicity. The study is typically terminated when tumors in the control group reach a certain size, or based on other ethical considerations.

• Data Analysis: Analyze the tumor growth data to determine the antitumor efficacy of Docetaxel.

Bioanalytical Method: LC-MS/MS for Docetaxel Quantification

This protocol provides a general framework for the quantification of Docetaxel in plasma using LC-MS/MS with Docetaxel-d5 as the internal standard.

Materials:

• Plasma samples

• Docetaxel-d5 (internal standard)

• Acetonitrile or other suitable organic solvent for protein precipitation and extraction

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation:

  • Thaw plasma samples.

  • Spike a known concentration of Docetaxel-d5 internal standard into each plasma sample, calibration standard, and quality control sample.[2][5]

  • Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile) to the plasma samples.[6]

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.[2]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Separate Docetaxel and Docetaxel-d5 using a C18 column with a suitable mobile phase gradient.[2][6]

  • Detect and quantify the parent and product ions for both Docetaxel and Docetaxel-d5 using multiple reaction monitoring (MRM) in positive ion mode.[6]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of Docetaxel to Docetaxel-d5 against the concentration of the calibration standards.[2]

  • Determine the concentration of Docetaxel in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways in Docetaxel-Induced Apoptosis

The induction of apoptosis by Docetaxel is a complex process involving multiple signaling pathways. A simplified overview of the key pathways is presented below.

Key signaling events in Docetaxel-induced apoptosis.

Conclusion

Docetaxel remains a critical agent in preclinical cancer research, with a well-defined mechanism of action and potent antitumor activity. The use of its deuterated analog, Docetaxel-d5, as an internal standard is fundamental to the accurate and precise quantification of Docetaxel in biological samples, thereby ensuring the reliability of pharmacokinetic and pharmacodynamic studies. This technical guide provides a comprehensive overview of the core principles and methodologies essential for researchers working with Docetaxel, underscoring the synergistic roles of both the parent drug and its stable isotope-labeled counterpart in advancing the fight against cancer.

References

• 1. benchchem.com [benchchem.com]
• 2. mercell.com [mercell.com]
• 3. benchchem.com [benchchem.com]
• 4. Differential cytotoxic effects of docetaxel in a range of mammalian tumor cell lines and certain drug resistant sublines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical pharmacology of docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of docetaxel and Paclitaxel in human plasma by high-performance liquid chromatography: validation and application to clinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Docetaxel (Taxotere): a review of preclinical and clinical experience. Part I: Preclinical experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Preclinical pharmacokinetics of paclitaxel and docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Clinical pharmacokinetics of docetaxel : recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vitro and In Vivo Effects of Docetaxel and Dasatinib in Triple-Negative Breast Cancer: A Research Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A review of the efficacy and safety of docetaxel as monotherapy in metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Docetaxel-d5 in Advancing Basic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical applications of Docetaxel-d5 in basic research, with a primary focus on its role as an internal standard in quantitative bioanalytical assays. The stability and mass difference offered by deuterium (B1214612) labeling make Docetaxel-d5 an indispensable tool for accurate and precise quantification of the potent anticancer agent Docetaxel (B913) in complex biological matrices. This guide provides detailed experimental protocols, summarizes key quantitative data, and presents visual workflows and signaling pathways to facilitate a comprehensive understanding of its utility.

Core Application: Internal Standard in Mass Spectrometry

Docetaxel-d5, a deuterated analog of Docetaxel, serves as the gold standard internal standard for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to Docetaxel, ensuring similar behavior during sample preparation and chromatographic separation. However, its increased mass allows for distinct detection by the mass spectrometer, enabling reliable correction for variations in sample extraction, matrix effects, and instrument response.

Quantitative Analysis of Docetaxel in Biological Matrices

The accurate measurement of Docetaxel concentrations in biological samples, such as plasma, is crucial for pharmacokinetic studies, which investigate the absorption, distribution, metabolism, and excretion (ADME) of the drug. The use of Docetaxel-d5 as an internal standard in LC-MS/MS methods provides the necessary sensitivity and specificity for these demanding analyses.

Summary of Quantitative Data for Docetaxel Analysis using Deuterated Internal Standard

Parameter	Value	Biological Matrix	Analytical Method	Reference
Linearity Range	0.250–100 ng/mL	Human Plasma	LC-MS/MS	[1]
2–500 ng/mL	Human Plasma	LC-MS/MS	[1]
2,000–100,000 ng/mL	Human Plasma	LC-MS/MS	[1]
1-500 ng/mL	Human Plasma	LC-MS/MS	[2][3]
5-5000 ng/mL	Human Plasma	LC-MS/MS	[4]
Lower Limit of Quantification (LLOQ)	0.25 ng/mL	Human Plasma	LC-MS/MS	[5][6]
5 ng/mL	Human Plasma	LC-MS/MS	[4]
Intra-day Precision (%RSD)	< 6.7%	Human Plasma	LC-MS/MS	[4]
Inter-day Precision (%RSD)	< 6.7%	Human Plasma	LC-MS/MS	[4]
Accuracy (%RE)	within ± 9.0%	Human Plasma	LC-MS/MS	[4]

Detailed Experimental Protocols

Sample Preparation: Protein Precipitation

This method is a rapid and straightforward approach for removing proteins from plasma samples.

Materials:

• Human plasma samples

• Docetaxel-d5 internal standard (IS) working solution (concentration to be optimized based on expected analyte levels)

• Acetonitrile (ACN) with 0.1% formic acid, ice-cold

Protocol:

• To 50 µL of plasma sample, add a specific volume of the Docetaxel-d5 IS working solution.

• Add 200 µL of ice-cold ACN with 0.1% formic acid to precipitate proteins.

• Vortex the mixture thoroughly.

• Incubate the samples at -80°C for 10 minutes to enhance protein precipitation.

• Thaw the samples at room temperature.

• Centrifuge at 18,000 x g for 20 minutes at 4°C.

• Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.

Protein Precipitation Workflow for Plasma Samples.

Sample Preparation: Liquid-Liquid Extraction

This method offers a higher degree of sample cleanup compared to protein precipitation.

Materials:

• Human plasma samples

• Docetaxel-d5 internal standard (IS) working solution

• 1% Acetic Acid

• tert-Butyl methyl ether (TBME)

Protocol:

• To 100 µL of plasma, add 20 µL of the Docetaxel-d5 IS working solution.

• Add 100 µL of 1% acetic acid.

• Add 2 mL of tert-butyl methyl ether.

• Vortex vigorously for 5 minutes.

• Centrifuge at 4000 x g for 5 minutes at room temperature.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 45°C.

• Reconstitute the residue in 500 µL of the mobile phase (e.g., acetonitrile/water with 0.1% acetic acid, 1:1, v/v).

Liquid-Liquid Extraction Workflow for Plasma Samples.

LC-MS/MS Analysis

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., TSKgel ODS-100V 3 µm, 50 mm x 2.0 mm i.d.)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	30% B (0-1.5 min), linear increase to 80% B (1.5-4.5 min), hold at 80% B (4.5-8.5 min), linear decrease to 30% B (8.5-10.5 min)
Flow Rate	0.35 mL/min
Column Temperature	32°C
Injection Volume	10 µL

Mass Spectrometric Conditions:

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Monitored Ions (SIM)	Docetaxel: m/z 808; Docetaxel-d5: m/z 813
MRM Transitions	Docetaxel: m/z 830.3 → 548.8; Paclitaxel (as IS): m/z 876.3 → 307.7 (example from a study not using Docetaxel-d5)
Spray Voltage	3.5 kV
Capillary Temperature	260°C
Collision Gas	Argon

Docetaxel's Mechanism of Action in Basic Research

Beyond its analytical applications, understanding the mechanism of action of Docetaxel is fundamental for basic research into cancer biology. Docetaxel is a potent antineoplastic agent that primarily works by disrupting the microtubule network within cells.[7]

Signaling Pathway of Docetaxel-Induced Apoptosis:

Docetaxel binds to β-tubulin, stabilizing microtubules and preventing their depolymerization. This action disrupts the dynamic process of microtubule assembly and disassembly, which is essential for cell division (mitosis). The cell cycle is arrested in the G2/M phase, ultimately leading to programmed cell death (apoptosis).[7][8][9] One of the key pathways involved is the phosphorylation of the anti-apoptotic protein Bcl-2, which inactivates it and promotes the apoptotic cascade.[8]

Simplified signaling pathway of Docetaxel's action.

Conclusion

Docetaxel-d5 is a vital tool in basic and preclinical research, enabling the accurate and reliable quantification of Docetaxel in biological systems. The detailed protocols and data presented in this guide are intended to assist researchers in designing and executing robust bioanalytical assays for pharmacokinetic and other quantitative studies. Furthermore, a clear understanding of Docetaxel's mechanism of action provides the foundation for investigating its therapeutic effects and potential for new combination therapies in cancer research.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A rapid and sensitive LC/ESI-MS/MS method for quantitative analysis of docetaxel in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of docetaxel in human plasma using liquid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. urology-textbook.com [urology-textbook.com]
• 8. Preclinical mechanisms of action of docetaxel and docetaxel combinations in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Docetaxel? [synapse.patsnap.com]

A Technical Guide to High-Purity Docetaxel-d5 for Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity, deuterated Docetaxel (Docetaxel-d5) for research and development purposes. It covers commercial suppliers, analytical methodologies for purity and identity assessment, and the core mechanism of action of Docetaxel. This document is intended to serve as a critical resource for scientists utilizing Docetaxel-d5 as an internal standard in pharmacokinetic studies, a tool in metabolic research, or in the development of novel cancer therapeutics.

Commercial Sourcing of High-Purity Docetaxel-d5

Docetaxel-d5 is a stable, isotopically labeled version of Docetaxel, an essential antineoplastic agent. The incorporation of five deuterium (B1214612) atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantification of Docetaxel in biological matrices. Selecting a reputable supplier that provides material of high chemical and isotopic purity is paramount for generating accurate and reproducible experimental data.

Below is a summary of prominent commercial suppliers offering Docetaxel-d5. While direct purity claims are listed, researchers are strongly advised to request a lot-specific Certificate of Analysis (CoA) to obtain precise quantitative data.

Supplier	Product Code (Example)	Stated Purity/Quality	Notes
Clearsynth	CS-O-06555 (Docetaxel-d9 also available)	Certificate of Analysis provided. For research purposes only.	Offers a range of Docetaxel-related compounds and impurities.[1]
LGC Standards (TRC)	TRC-D494423	>95% (HPLC)	Product sold as a neat solid, typically for use as a reference standard.[2][3]
MedChemExpress (MCE)	HY-W653942	Not specified; deuterium-labeled Docetaxel.	Also offers non-labeled Docetaxel and other related compounds.[4][5]
SynZeal Research	SZ-D031D03	Detailed CoA & analytical data provided.	Offers synthesis on demand and supplies various pharmaceutical reference standards.[6]
Pharmaffiliates	(Inquire for code)	High purity; pharmaceutical standard.	Provides stable isotopes and fine chemicals for pharmaceutical research.[7][8]

Supplier Selection and Quality Verification Workflow

The process of procuring and verifying a critical reagent like Docetaxel-d5 requires a systematic approach to ensure data integrity.

Caption: A logical workflow for selecting and verifying a commercial supplier of Docetaxel-d5.

Experimental Protocols for Quality Assessment

Upon receipt, in-house verification is a crucial step. The following protocols are representative methods for assessing the chemical purity and isotopic enrichment of Docetaxel-d5.

Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method is adapted from established USP and other validated methodologies for Docetaxel analysis and is suitable for determining chemical purity and identifying related impurities.[9][10][11][12]

Objective: To determine the chemical purity of Docetaxel-d5 by separating it from potential organic impurities.

Chromatographic Conditions:

• Column: C18, 4.6 mm × 150 mm, 3.5 µm particle size

• Mobile Phase: Isocratic mixture of Acetonitrile (B52724) and Water (e.g., 55:45 v/v)

• Flow Rate: 1.2 mL/min

• Detector: UV at 230 nm

• Column Temperature: 40°C

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Accurately weigh and dissolve Docetaxel-d5 in acetonitrile to prepare a 1.0 mg/mL stock solution.

• Sample Preparation: Prepare the sample solution identically to the standard preparation.

• System Suitability: Inject a system suitability solution (containing Docetaxel and known impurities, if available) to verify resolution, tailing factor, and reproducibility. The resolution between Docetaxel and its critical pair impurities should be NLT 2.0.[9]

• Analysis: Inject the sample solution in triplicate.

• Calculation: Calculate the purity by the area normalization method. The percentage purity is calculated as the area of the Docetaxel-d5 peak divided by the total area of all peaks, multiplied by 100. Apply relative response factors (RRFs) for known impurities if available.

Isotopic Purity by Quantitative NMR (qNMR) or LC-MS

Objective: To confirm the isotopic enrichment of deuterium in the Docetaxel-d5 molecule.

Method 1: Quantitative Nuclear Magnetic Resonance (qNMR) [13][14]

• Principle: qNMR is a primary ratio method that can determine the concentration or purity of a substance by comparing the integral of a signal from the analyte against the integral of a signal from a certified internal standard of known purity. For isotopic purity, it can be used to quantify the remaining non-deuterated sites.

• Procedure:

  • Accurately weigh the Docetaxel-d5 sample and a suitable, stable internal standard (e.g., maleic acid, dimethyl sulfone) with a known purity into a vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

  • Acquire a ¹H NMR spectrum under quantitative conditions (e.g., long relaxation delay, calibrated 90° pulse).

  • Integrate a well-resolved signal from the analyte (specifically, a proton signal from a site that is not deuterated) and a signal from the internal standard.

  • The purity and isotopic distribution can be calculated based on the integral ratios, the number of protons contributing to each signal, their molecular weights, and the weighed masses.[5]

Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Principle: LC-MS can separate the analyte from impurities and then determine the mass-to-charge ratio (m/z) of the molecule, allowing for the confirmation of the deuterated mass.

• Procedure:

  • Infuse a dilute solution of Docetaxel-d5 into the mass spectrometer.

  • Acquire a full scan mass spectrum in a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Observe the molecular ion peak. For Docetaxel (C₄₃H₅₃NO₁₄, MW ≈ 807.9 g/mol ) and Docetaxel-d5 (C₄₃H₄₈D₅NO₁₄, MW ≈ 812.9 g/mol ), there should be a clear mass shift of +5 Da.

  • The relative intensities of the M+0, M+1, M+2, etc., peaks can be used to assess the isotopic distribution and confirm high enrichment of the d5 species.

Core Mechanism of Action: Microtubule Stabilization

Docetaxel exerts its potent antineoplastic effects by disrupting microtubule dynamics, which are critical for cell division.[6] Its mechanism is primarily centered on promoting the assembly of tubulin into stable microtubules while simultaneously inhibiting their depolymerization.[2][3]

References

• 1. Docetaxel: activity, mechanism of action and pharmacokinetics_Chemicalbook [chemicalbook.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. urology-textbook.com [urology-textbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Synthesis & Materials] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. What is the mechanism of Docetaxel? [synapse.patsnap.com]
• 7. Quantification of a volatile deuterated compound by the differential scanning calorimetry combined with quantitative nuclear magnetic resonance and its verification by the mass balance method combined with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. uspnf.com [uspnf.com]
• 10. Evaluation of the Pharmaceutical Quality of Docetaxel Injection Using New Stability Indicating Chromatographic Methods for Assay and Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. emerypharma.com [emerypharma.com]
• 14. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]

Protocols & Analytical Methods

Application Note: Development of a Sensitive and Robust LC-MS/MS Method for the Quantification of Docetaxel in Human Plasma Using Docetaxel-d5

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a comprehensive and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of Docetaxel (B913) in human plasma. Utilizing Docetaxel-d5 as a stable isotope-labeled internal standard (IS), the method ensures high accuracy, precision, and sensitivity, making it suitable for pharmacokinetic studies, therapeutic drug monitoring, and clinical research. The protocol covers sample preparation via both Liquid-Liquid Extraction (LLE) and Protein Precipitation (PPT), optimized chromatographic conditions, and mass spectrometric parameters.

Introduction

Docetaxel is a potent antineoplastic agent from the taxoid family, widely employed in the chemotherapy of various cancers, including breast, lung, and prostate cancer. It functions by disrupting microtubule networks in cells, leading to cell cycle arrest and apoptosis. Due to significant inter-individual variability in its pharmacokinetics and a narrow therapeutic window, monitoring plasma concentrations of Docetaxel is crucial for optimizing therapeutic outcomes and minimizing toxicity.

LC-MS/MS has become the gold standard for bioanalysis due to its superior sensitivity, selectivity, and speed. The use of a stable isotope-labeled internal standard, such as Docetaxel-d5, is essential for correcting variations in sample processing and instrument response, thereby ensuring the highest level of accuracy and precision in quantification. This document provides detailed protocols for the development and validation of such a method.

Experimental

Materials and Reagents

• Analytes: Docetaxel, Docetaxel-d5 (Internal Standard)

• Solvents: HPLC-grade Acetonitrile (B52724), Methanol (B129727), Methyl Tertiary Butyl Ether (MTBE)

• Additives: Formic Acid, Ammonium Acetate

• Matrix: Drug-free human plasma (K3EDTA)

• Water: HPLC-grade water

Instrumentation

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value	References
HPLC Column	Thermo Betaseal C18 (150x4.6 mm, 5µm) or equivalent	[1]
Mobile Phase A	0.1% Formic Acid in Water	[1][2]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	[1][2]
Flow Rate	0.6 mL/min	[1]
Gradient	Isocratic: 40% A, 60% B	[1]
Column Temperature	40°C	[1]
Injection Volume	5-25 µL	[1][2]
Run Time	5.0 minutes	[1]

Table 2: Mass Spectrometry (MS/MS) Parameters

Parameter	Docetaxel	Docetaxel-d5 (IS)	References
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive	[1]
Precursor Ion (m/z)	808.4 ([M+H]⁺) or 830.3 ([M+Na]⁺)	813.4 ([M+H]⁺)	[3][4][5][6]
Product Ion (m/z)	527.3	527.3	[1][7]
Scan Type	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)	[1][4]
Collision Energy	Optimized for specific instrument	Optimized for specific instrument	[8]
Capillary Temp.	260°C	260°C	[5]

Note: The protonated molecule [M+H]⁺ for Docetaxel-d5 is calculated based on its exact mass of 812.9 g/mol . The product ion is expected to be the same as Docetaxel because deuteration is on a part of the molecule not typically lost in this primary fragmentation.

Protocols

Preparation of Stock Solutions, Calibration Standards, and QCs

• Stock Solutions: Prepare individual stock solutions of Docetaxel and Docetaxel-d5 at a concentration of 1 mg/mL in methanol or acetonitrile.[1] Store at 2–8°C.

• Working Standard Solutions: Prepare serial dilutions of the Docetaxel stock solution with a 50:50 mixture of acetonitrile and water to create working standards for spiking.[1]

• Internal Standard (IS) Working Solution: Dilute the Docetaxel-d5 stock solution to a final concentration of 50 ng/mL in the same diluent.

• Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate amounts of the working standard solutions into blank human plasma to achieve final concentrations covering the desired linear range (e.g., 0.2 to 100 ng/mL).[1] QC samples are typically prepared at low, medium, and high concentrations within this range.

Experimental Workflow Diagram

Caption: Overall workflow for the quantification of Docetaxel.

Protocol 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

This protocol is effective for cleaning up complex biological samples.

• Aliquot 200 µL of plasma (calibrator, QC, or unknown sample) into a clean microcentrifuge tube.[1]

• Add 50 µL of the Docetaxel-d5 internal standard working solution (50 ng/mL) and vortex for 1 minute.

• Add 2 mL of MTBE (Methyl tertiary butyl ether) to the tube.[1]

• Vortex vigorously for 5 minutes to ensure thorough mixing.[1]

• Centrifuge the samples at 5000 rpm for 5 minutes to separate the organic and aqueous layers.[8]

• Carefully transfer the upper organic layer (MTBE) to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 45°C.[1]

• Reconstitute the dried residue in 200 µL of the mobile phase.[1]

• Vortex, centrifuge, and transfer the supernatant to an HPLC vial for injection.

Protocol 2: Sample Preparation via Protein Precipitation (PPT)

This is a faster, simpler alternative to LLE, suitable for high-throughput analysis.

• Aliquot 200 µL of plasma into a clean microcentrifuge tube.[8]

• Add 50 µL of the Docetaxel-d5 internal standard working solution.

• Add 600 µL of cold acetonitrile to the tube to precipitate plasma proteins.

• Vortex for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge at high speed (e.g., 15,000 g) for 10 minutes.

• Carefully transfer the clear supernatant to an HPLC vial for injection.

Method Validation Summary

The described method should be validated according to regulatory guidelines (e.g., FDA). Typical performance characteristics are summarized below based on published data.

Table 3: Typical Method Validation Parameters

Parameter	Typical Result	References
Linearity Range	0.25 - 500 ng/mL	[4][8]
Correlation Coefficient (r²)	> 0.99	[1][4]
Lower Limit of Quantification (LLOQ)	0.25 ng/mL	[8]
Intra-day Precision (%CV)	< 9.0%	[4][9]
Inter-day Precision (%CV)	< 9.0%	[4][9]
Accuracy (%RE)	Within ±15% (±20% at LLOQ)	[4]
Extraction Recovery	> 85%	[9][10]

Principle of Internal Standard Calibration

References

• 1. harvest.usask.ca [harvest.usask.ca]
• 2. Determination of docetaxel and Paclitaxel in human plasma by high-performance liquid chromatography: validation and application to clinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of docetaxel and its main metabolites in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Docetaxel-d5 | C43H53NO14 | CID 46781414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. Rapid analysis of docetaxel in human plasma by tandem mass spectrometry with on-line sample extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmacokinetic Studies of Docetaxel-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for conducting pharmacokinetic (PK) studies of Docetaxel-d5, a deuterated analog of the widely used chemotherapeutic agent, docetaxel (B913). The incorporation of deuterium (B1214612) at specific metabolic sites can alter the drug's metabolic profile, potentially leading to improved pharmacokinetic properties. This document outlines the rationale, experimental procedures, and data analysis for assessing the PK profile of Docetaxel-d5.

Introduction

Docetaxel is a potent anti-mitotic agent used in the treatment of various cancers, including breast, lung, and prostate cancer.[1][2][3] It is primarily metabolized in the liver by the cytochrome P450 enzymes CYP3A4 and CYP3A5.[4][5] This extensive metabolism can lead to significant inter-individual variability in drug exposure and toxicity.[6][7]

Docetaxel-d5 is a stable isotope-labeled version of docetaxel. The substitution of hydrogen with deuterium atoms at metabolically active positions can slow down its breakdown by metabolic enzymes. This "kinetic isotope effect" can potentially lead to:

• Increased plasma half-life: A longer duration of action may allow for less frequent dosing.

• Reduced formation of metabolites: This could potentially decrease the risk of metabolite-associated toxicities.

• Improved bioavailability: For orally administered formulations, reduced first-pass metabolism can lead to higher systemic exposure.

The following protocols are designed to rigorously evaluate the pharmacokinetic profile of Docetaxel-d5, often in comparison to its non-deuterated counterpart, to quantify these potential advantages in a research setting.

Pharmacokinetic Parameters of Docetaxel

The following table summarizes key pharmacokinetic parameters for docetaxel, which can serve as a benchmark for studies involving Docetaxel-d5. It is important to note that these values can exhibit significant inter-patient variability.

Parameter	Value	Reference
Dosage Range	60 - 100 mg/m² (intravenous infusion)	[3][8][9]
Pharmacokinetic Model	Three-compartment model	[2][10][11]
Plasma Protein Binding	>94% (primarily to α1-acid glycoprotein (B1211001) and albumin)	[1][2]
Volume of Distribution (steady state)	113 L	[2]
Metabolism	Primarily hepatic, via CYP3A4 and CYP3A5 isoenzymes.	[4][5]
Elimination Half-life (terminal)	Approximately 11-12 hours	[1][10]
Excretion	Primarily in feces (~75%) with a small amount in urine (~6%).	[2]

Experimental Protocol: Quantification of Docetaxel-d5 in Human Plasma by LC-MS/MS

This protocol details a robust and sensitive method for the quantification of Docetaxel-d5 in human plasma, a critical component of any pharmacokinetic study.

Materials and Reagents

• Docetaxel-d5 (analyte)

• Internal Standard (IS): Paclitaxel or a different deuterated docetaxel analog (e.g., Docetaxel-d3)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Human plasma (blank, drug-free)

• Solid Phase Extraction (SPE) cartridges or plates

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add 25 µL of the internal standard working solution.

• Add 1 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Method Parameters

The following table provides typical starting parameters for the LC-MS/MS analysis. These may require optimization based on the specific instrumentation used.

Parameter	Recommended Condition
HPLC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Gradient	Optimized to provide good separation of the analyte and IS from matrix components.
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transition (Docetaxel-d5)	To be determined by direct infusion of a standard solution. The precursor ion will be [M+Na]+ or [M+H]+.
MS/MS Transition (Internal Standard)	To be determined by direct infusion of a standard solution.

Calibration and Quality Control

• Prepare a series of calibration standards by spiking blank human plasma with known concentrations of Docetaxel-d5.

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Analyze the calibration standards and QC samples alongside the study samples to ensure the accuracy and precision of the data.

Visualizations

Docetaxel Metabolism Signaling Pathway

The following diagram illustrates the primary metabolic pathway of docetaxel, which is a key area of interest when studying the effects of deuteration in Docetaxel-d5.

Caption: Primary metabolic pathway of docetaxel via CYP3A4 and CYP3A5.

Experimental Workflow for a Pharmacokinetic Study

This diagram outlines the key steps involved in a typical pharmacokinetic study of Docetaxel-d5.

Caption: Workflow for a typical pharmacokinetic study of Docetaxel-d5.

References

• 1. Docetaxel - Wikipedia [en.wikipedia.org]
• 2. Docetaxel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. drugs.com [drugs.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Clinical Pharmacokinetics of Docetaxel | springermedicine.com [springermedicine.com]
• 6. pcbexpert.com [pcbexpert.com]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of docetaxel pharmacokinetics in humans with the inclusion of later sampling time-points afforded by the use of a sensitive tandem LCMS assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advancements in the oral delivery of Docetaxel: challenges, current state-of-the-art and future trends - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Clinical pharmacokinetics of docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetic and pharmacodynamic properties of docetaxel: results of phase I and phase II trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Docetaxel in Human Plasma using Docetaxel-d5 as an Internal Standard by LC-MS/MS

Introduction

Docetaxel (B913) is a potent, semi-synthetic taxane (B156437) analogue used extensively in the treatment of various cancers, including breast, non-small cell lung, and prostate cancers. Therapeutic drug monitoring of docetaxel is crucial to optimize dosing, minimize toxicity, and enhance therapeutic efficacy due to its narrow therapeutic window and significant inter-individual pharmacokinetic variability. This application note details robust and validated sample preparation protocols for the quantification of docetaxel in human plasma using a stable isotope-labeled internal standard, Docetaxel-d5, followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard like Docetaxel-d5 is the gold standard for quantitative bioanalysis as it closely mimics the analyte's behavior during extraction and ionization, correcting for matrix effects and improving the accuracy and precision of the method.[1]

This document provides detailed procedures for two common extraction techniques: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). These methods are designed for researchers, scientists, and drug development professionals requiring reliable and reproducible quantification of docetaxel in a clinical or research setting.

Principle of Stable Isotope-Labeled Internal Standard

The fundamental principle behind using Docetaxel-d5 as an internal standard is that its chemical and physical properties are nearly identical to those of the unlabeled docetaxel. However, due to the mass difference, it can be distinguished by a mass spectrometer. By adding a known amount of Docetaxel-d5 to each sample at the beginning of the preparation process, any loss of the analyte during extraction, or variations in instrument response, will be mirrored by the internal standard. The final quantification is based on the ratio of the analyte's response to the internal standard's response, leading to highly accurate and precise results.

Figure 1: Principle of using Docetaxel-d5 as an internal standard.

Materials and Reagents

• Docetaxel reference standard (Sigma-Aldrich or equivalent)

• Docetaxel-d5 internal standard (Toronto Research Chemicals or equivalent)

• Human Plasma (K3EDTA as anticoagulant)

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Diethyl ether (HPLC grade)[2]

• Formic acid (LC-MS grade)[3]

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Water (Ultrapure, 18.2 MΩ·cm)

• Solid-Phase Extraction (SPE) Cartridges: Carboxylic acid (CBA) grafted silica[4] or equivalent polymeric reversed-phase cartridges.

• Phosphate Buffered Saline (PBS)

• Centrifuge tubes (1.5 mL and 5 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system (e.g., Triple Quadrupole)

Experimental Workflow

The overall workflow for the analysis of docetaxel in plasma is depicted below. This process includes sample collection, spiking with the internal standard, extraction, and final analysis by LC-MS/MS.

Figure 2: General experimental workflow for docetaxel analysis.

Protocols

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare stock solutions of docetaxel and Docetaxel-d5 at a concentration of 1 mg/mL in methanol.

• Working Solutions: Prepare serial dilutions of the docetaxel stock solution in a 50:50 acetonitrile:water mixture to create working solutions for calibration standards and QC samples. Prepare a working solution of Docetaxel-d5 at an appropriate concentration (e.g., 50 ng/mL).

• Calibration Standards: Spike 200 µL of blank human plasma with the docetaxel working solutions to achieve final concentrations over a desired range (e.g., 0.2-100 ng/mL).

• Quality Control Samples: Prepare QC samples in blank human plasma at low, medium, and high concentrations (e.g., 0.3, 1.5, and 6 ng/mL).[5]

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is adapted from methods utilizing diethyl ether or MTBE as the extraction solvent.[2]

• Pipette 200 µL of plasma sample (standard, QC, or unknown) into a 5 mL centrifuge tube.

• Add 20 µL of the Docetaxel-d5 working solution and vortex briefly.

• Add 2 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex the tube for 5 minutes to ensure thorough mixing.

• Centrifuge at 5,000 rpm for 10 minutes to separate the organic and aqueous layers.[2]

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 45°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 60:40 acetonitrile:10mM ammonium acetate with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol is based on methods using reversed-phase SPE cartridges.[3][6]

• Pipette 500 µL of plasma sample into a centrifuge tube.[3]

• Add an appropriate volume of the Docetaxel-d5 working solution and vortex.

• Condition the SPE Cartridge: Pass 1 mL of methanol followed by 1 mL of water through the cartridge.

• Load Sample: Load the plasma sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 1% formic acid in water to remove interferences.[3] Follow with a second wash using 1 mL of 50% methanol containing 0.1% formic acid.[3]

• Elute: Elute the docetaxel and Docetaxel-d5 from the cartridge with 1 mL of methanol containing 0.1% formic acid.[3]

• Evaporate: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the residue in 120 µL of the mobile phase.[3]

• Transfer the solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Example)

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Docetaxel: m/z 830.3 → 548.8[7]

  • Docetaxel-d5: (Adjust based on specific deuteration pattern, e.g., m/z 835.3 → 548.8)

Data Presentation

The following tables summarize typical performance characteristics for docetaxel quantification methods.

Table 1: Method Validation Parameters

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Linearity Range	0.2 - 100 ng/mL	0.54 - 216 ng/mL[3]
Correlation Coefficient (r²)	> 0.99	> 0.99[7]
Lower Limit of Quantification (LLOQ)	0.2 ng/mL	0.25 ng/mL[5]
Intra-day Precision (%CV)	< 15%	< 13%[3]
Inter-day Precision (%CV)	< 15%	< 13%[3]
Accuracy (% Bias)	Within ±15%	-4.6% to 4.2%[7]

Table 2: Extraction Recovery and Matrix Effect

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Extraction Recovery (Docetaxel)	87.8% - 94.6%[2][8]	92% - 118%[6]
Extraction Recovery (Internal Standard)	Consistent with Docetaxel	Consistent with Docetaxel
Matrix Effect	Negligible with IS	No significant effect observed[7]

Conclusion

The sample preparation methods detailed in this application note, utilizing either liquid-liquid extraction or solid-phase extraction with Docetaxel-d5 as an internal standard, provide accurate, precise, and reliable quantification of docetaxel in human plasma. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring high-quality data suitable for pharmacokinetic studies and therapeutic drug monitoring. Both protocols can be effectively implemented in a research or clinical laboratory setting, with the choice between LLE and SPE depending on available resources, desired throughput, and specific sample characteristics.

References

• 1. Quantification of Docetaxel in Serum Using Turbulent Flow Liquid Chromatography Electrospray Tandem Mass Spectrometry (TFC-HPLC-ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a RP-HPLC method for analysis of docetaxel in tumor-bearing mice plasma and tissues following injection of docetaxel-loaded pH responsive targeting polymeric micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of total and unbound docetaxel in plasma by ultrafiltration and UPLC-MS/MS: application to pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A sensitive docetaxel assay in plasma by solid-phase extraction and high performance liquid chromatography-UV detection: validation and suitability in phase I clinical trial pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. High sensitivity assays for docetaxel and paclitaxel in plasma using solid-phase extraction and high-performance liquid chromatography with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Docetaxel in Plasma using Docetaxel-d5 as an Internal Standard

Introduction

Docetaxel (B913) is a widely utilized anti-neoplastic agent in the treatment of various cancers. Accurate quantification of docetaxel concentrations in patient plasma is crucial for therapeutic drug monitoring (TDM) and pharmacokinetic (PK) studies, which helps in optimizing dosing regimens to maximize efficacy while minimizing toxicity. This document provides a detailed protocol for the quantification of docetaxel in human plasma using a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Docetaxel-d5 as the stable isotope-labeled internal standard (IS). The use of a deuterated internal standard like Docetaxel-d5 is highly recommended for quantitative bioanalysis as it closely mimics the chromatographic behavior and ionization characteristics of the analyte, thus correcting for matrix effects and variations in sample processing.[1]

Principle of the Method

This method involves the extraction of docetaxel and its deuterated internal standard, Docetaxel-d5, from human plasma via liquid-liquid extraction (LLE) or solid-phase extraction (SPE). The extracted samples are then analyzed by reversed-phase high-performance liquid chromatography (HPLC) coupled with a triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of docetaxel to Docetaxel-d5 against a calibration curve prepared in a surrogate matrix (e.g., blank human plasma).

Experimental Protocols

Materials and Reagents

• Docetaxel reference standard (Sigma-Aldrich or equivalent)

• Docetaxel-d5 (Internal Standard)[1]

• HPLC grade acetonitrile (B52724), methanol (B129727), and methyl tertiary butyl ether (MTBE)[2]

• Formic acid and ammonium (B1175870) acetate (B1210297) (LC-MS grade)[2]

• Blank human plasma (K3EDTA as anticoagulant)[2]

• Deionized water (18.2 MΩ·cm)

• Solid-phase extraction (SPE) cartridges (e.g., C18 or CN-E)[3][4]

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system (e.g., Shimadzu, Waters)

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex, Thermo Fisher Scientific)[5]

• Analytical column: C18 column (e.g., 150 x 4.6 mm, 5 µm or 50 x 2.1 mm, 2.6 µm)[6][7]

• Centrifuge

• Nitrogen evaporator

• Vortex mixer

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare individual stock solutions of docetaxel and Docetaxel-d5 in acetonitrile at a concentration of 1 mg/mL.[2] Store these solutions at -20°C or lower.

• Working Standard Solutions: Prepare serial dilutions of the docetaxel stock solution with acetonitrile:water (50:50, v/v) to create working standard solutions for spiking into blank plasma to generate calibration standards.[2]

• Internal Standard Working Solution: Dilute the Docetaxel-d5 stock solution with acetonitrile to a final concentration of 50 ng/mL.

• Calibration Standards and QC Samples: Spike appropriate volumes of the docetaxel working standard solutions into blank human plasma to obtain calibration standards covering the desired concentration range (e.g., 0.25 - 1000 ng/mL).[8] Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) in the same manner.[9]

Sample Preparation

Two common extraction methods are presented below. Liquid-liquid extraction is often simpler and more cost-effective, while solid-phase extraction can provide cleaner extracts.

4.1. Protocol 1: Liquid-Liquid Extraction (LLE)

• Aliquot 200 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.[8]

• Add 50 µL of the internal standard working solution (Docetaxel-d5, 50 ng/mL) to each tube (except for blank samples, to which 50 µL of acetonitrile is added) and vortex for 30 seconds.[2]

• Add 2 mL of methyl tertiary butyl ether (MTBE) as the extraction solvent.[2]

• Vortex the mixture vigorously for 5 minutes.[2]

• Centrifuge at 4000 x g for 5 minutes to separate the organic and aqueous layers.[5]

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40-45°C.[2][5]

• Reconstitute the dried residue in 100-500 µL of the mobile phase.[5][10]

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

4.2. Protocol 2: Solid-Phase Extraction (SPE)

• Aliquot 1 mL of plasma sample, calibration standard, or QC sample into a tube.[3]

• Add 50 µL of the internal standard working solution (Docetaxel-d5, 50 ng/mL) and vortex.

• Condition an SPE cartridge (e.g., C18) with 1 mL of methanol followed by 1 mL of deionized water.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water to remove interfering substances.

• Elute the docetaxel and internal standard with 1 mL of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for analysis.

LC-MS/MS Conditions

• Chromatographic Separation:

  • Column: C18, 50 x 2.1 mm, 2.6 µm[7]

  • Mobile Phase A: 10 mM Ammonium acetate with 0.1% Formic Acid in water[2]

  • Mobile Phase B: Acetonitrile[2]

  • Flow Rate: 0.6 mL/min[2]

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramp to a high percentage of Mobile Phase B to elute the analytes, and then return to initial conditions for re-equilibration.[10]

  • Injection Volume: 10-25 µL[2][10]

  • Column Temperature: 40°C[2]

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)[2][5]

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Docetaxel: m/z 808.5 → 527.1[2]

    • Docetaxel-d5: m/z 813.5 → 527.1 (or other appropriate product ion)

  • Source Parameters: Optimized for the specific instrument, including spray voltage, source temperature, and gas flows.[5]

Data Presentation

The quantitative performance of the method should be validated according to regulatory guidelines (e.g., FDA, EMA).[8][10] Key validation parameters are summarized in the tables below.

Table 1: Calibration Curve and Sensitivity

Parameter	Typical Value	Reference
Calibration Curve Range	0.25 - 1000 ng/mL	[8]
Linearity (r²)	> 0.99	[11]
Lower Limit of Quantification (LLOQ)	0.25 ng/mL	[7][8]

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Accuracy (%)	Reference
LLOQ	0.25	< 20%	< 20%	80-120%	80-120%	[6][12]
Low QC	0.75	< 15%	< 15%	85-115%	85-115%	[6][13]
Medium QC	75	< 15%	< 15%	85-115%	85-115%	[6][13]
High QC	750	< 15%	< 15%	85-115%	85-115%	[6][13]

Table 3: Recovery and Matrix Effect

Parameter	Typical Value	Reference
Extraction Recovery	> 80%	[14]
Matrix Effect	Minimal and compensated by IS	[11]

Mandatory Visualizations

Caption: Experimental workflow for docetaxel quantification in plasma.

Caption: Logical relationship for quantitative analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. A sensitive docetaxel assay in plasma by solid-phase extraction and high performance liquid chromatography-UV detection: validation and suitability in phase I clinical trial pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic analysis of two different docetaxel dose levels in patients with non-small cell lung cancer treated with docetaxel as monotherapy or with concurrent radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Comparison of the docetaxel concentration in human plasma measured with liquid chromatography-tandem mass spectrometry (LC-MS/MS) and a nanoparticle immunoassay and clinical applications of that assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. Quantitative analysis of docetaxel in human plasma using liquid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High sensitivity assays for docetaxel and paclitaxel in plasma using solid-phase extraction and high-performance liquid chromatography with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of a Rapid and Precise Reversed-phase High-performance Liquid Chromatography Method for Analysis of Docetaxel in Rat Plasma: Application in Single-dose Pharmacokinetic Studies of Folate-targeted Micelles Containing Docetaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of total and unbound docetaxel in plasma by ultrafiltration and UPLC-MS/MS: application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of docetaxel in dried blood spots by LC-MS/MS: Method development, validation and clinical application - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Docetaxel-d5 in Bioequivalence Studies: A Detailed Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the utilization of Docetaxel-d5 as an internal standard in bioequivalence studies of docetaxel (B913) formulations. This guide is intended to furnish researchers, scientists, and drug development professionals with the necessary information to conduct robust and reliable bioanalytical assays essential for pharmacokinetic assessments and the establishment of bioequivalence.

Introduction to Docetaxel and the Role of Docetaxel-d5 in Bioequivalence Studies

Docetaxel is a potent anti-neoplastic agent belonging to the taxane (B156437) family of drugs. It is widely used in the treatment of various cancers, including breast, non-small cell lung, prostate, and gastric cancers.[1] The primary mechanism of action of docetaxel involves the disruption of the microtubular network in cells, which is crucial for mitotic and interphase cellular functions. Docetaxel promotes the assembly of tubulin into stable microtubules and simultaneously inhibits their disassembly, leading to a significant decrease in free tubulin.[2][3] This stabilization of microtubules results in the inhibition of cell division and ultimately triggers apoptotic cell death in rapidly dividing cancer cells.[2][4][5]

Bioequivalence studies are fundamental in the development of generic drug formulations. These studies aim to demonstrate that the generic product exhibits a comparable rate and extent of absorption to the innovator (reference) drug. Accurate and precise quantification of the drug in biological matrices, typically plasma, is paramount for these studies. The use of a stable isotope-labeled internal standard, such as Docetaxel-d5, is the gold standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis. Docetaxel-d5, being chemically identical to docetaxel but with a different mass, co-elutes with the analyte and experiences similar extraction recovery and ionization efficiency. This allows for the correction of potential variabilities during sample preparation and analysis, thereby ensuring the accuracy and reliability of the quantitative results.

Experimental Protocols

Bioanalytical Method for Docetaxel Quantification in Human Plasma using LC-MS/MS

This protocol outlines a validated method for the determination of docetaxel in human plasma using Docetaxel-d5 as an internal standard.

1. Materials and Reagents:

• Docetaxel reference standard

• Docetaxel-d5 (internal standard)

• HPLC-grade acetonitrile (B52724), methanol, and water

• Formic acid

• Human plasma (K3EDTA as anticoagulant)

• Methyl tertiary-butyl ether (MTBE)

2. Preparation of Stock and Working Solutions:

• Docetaxel Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of docetaxel reference standard in 1 mL of acetonitrile.

• Docetaxel-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of Docetaxel-d5 in 1 mL of acetonitrile.

• Docetaxel Working Solutions: Prepare a series of working solutions by serially diluting the docetaxel stock solution with a 50:50 (v/v) mixture of acetonitrile and water to obtain concentrations for the calibration curve and quality control (QC) samples.

• Docetaxel-d5 Working Solution (Internal Standard, 50 ng/mL): Dilute the Docetaxel-d5 stock solution with a 50:50 (v/v) mixture of acetonitrile and water to achieve a final concentration of 50 ng/mL.

3. Sample Preparation (Liquid-Liquid Extraction):

• Aliquot 200 µL of human plasma (blank, calibration standard, QC sample, or study sample) into a microcentrifuge tube.

• Add 5 µL of the Docetaxel working solution to the respective tubes for calibration standards and QC samples. For blank samples, add 5 µL of the acetonitrile:water mixture.

• Add a fixed amount of the Docetaxel-d5 working solution (e.g., 50 µL of 50 ng/mL solution) to all tubes except for the blank.

• Vortex each tube for 1 minute.

• Add 2 mL of MTBE to each tube and vortex for 5 minutes.

• Centrifuge the tubes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 45°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex the tubes and transfer the supernatant to autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system capable of gradient elution.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A suitable C18 column (e.g., Thermo Betaseal C18, 150x4.60 mm, 5µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with 0.1% formic acid. For example, an isocratic mobile phase of 10mM Ammonium acetate (B1210297) with 0.1% FA in Acetonitrile (60:40).[6]

• Flow Rate: 0.6 mL/min.[6]

• Injection Volume: 25 µL.[6]

• Ionization Mode: Positive electrospray ionization (ESI+).

• MS/MS Transitions:

  • Docetaxel: Monitor the appropriate precursor to product ion transition (e.g., m/z 808.4 → 527.2).

  • Docetaxel-d5: Monitor the appropriate precursor to product ion transition (e.g., m/z 813.4 → 527.2).

  • The specific m/z values should be optimized for the instrument being used.

5. Method Validation:

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, sensitivity (Lower Limit of Quantification, LLOQ), linearity, accuracy, precision, recovery, matrix effect, and stability.

Bioequivalence Study Design and Pharmacokinetic Analysis

A typical bioequivalence study for a docetaxel formulation would follow a randomized, two-period, two-sequence, crossover design.[7]

1. Study Population: Healthy male or female volunteers, or in the case of cytotoxic drugs like docetaxel, patients with solid tumors for whom the treatment is indicated.

2. Dosing and Washout: A single intravenous dose of the test and reference docetaxel formulations is administered in each period, separated by a washout period of at least 21 days.

3. Blood Sampling: Serial blood samples are collected at predefined time points before and after drug administration (e.g., pre-dose, and at various intervals up to 48 or 72 hours post-dose).

4. Pharmacokinetic Parameters: The plasma concentration-time data for docetaxel are used to calculate the following key pharmacokinetic parameters using non-compartmental methods:

• Cmax: Maximum plasma concentration.
• AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration.
• AUC0-∞: Area under the plasma concentration-time curve from time zero to infinity.

5. Statistical Analysis: The log-transformed Cmax, AUC0-t, and AUC0-∞ values are analyzed using an Analysis of Variance (ANOVA). The 90% confidence intervals for the ratio of the geometric means (test/reference) for these parameters should fall within the acceptance range of 80.00% to 125.00% to conclude bioequivalence.[7]

Data Presentation

The following table summarizes the pharmacokinetic results from a bioequivalence study comparing a test formulation of docetaxel (BH009) to a reference formulation (Taxotere).

Pharmacokinetic Parameter	Test Formulation (BH009)	Reference Formulation (Taxotere)	Ratio of Geometric Means (T/R) (%)	90% Confidence Interval
Cmax (ng/mL)	-	-	100.00	92.18% - 108.00%
AUC0-t (ng·h/mL)	-	-	99.00	91.89% - 107.18%
AUC0-∞ (ng·h/mL)	-	-	98.00	91.10% - 106.04%

Data adapted from a bioequivalence study of BH009 and Winthrop (docetaxel) injection.[7]

Mandatory Visualizations

Experimental Workflow for Bioanalytical Sample Analysis

Caption: Workflow for the bioanalytical quantification of docetaxel in plasma.

Signaling Pathway of Docetaxel's Mechanism of Action

Caption: Docetaxel's mechanism of action leading to apoptosis.

Conclusion

The use of Docetaxel-d5 as an internal standard is critical for the accurate and reliable quantification of docetaxel in biological matrices for bioequivalence studies. The detailed protocols and methodologies provided in this document offer a robust framework for researchers to develop and validate their bioanalytical assays. Adherence to these guidelines, in conjunction with regulatory requirements, will ensure the generation of high-quality data necessary for the successful assessment of bioequivalence for new docetaxel formulations.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. cal101.net [cal101.net]
• 3. A rapid and sensitive LC/ESI-MS/MS method for quantitative analysis of docetaxel in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cal101.net [cal101.net]
• 5. alarelinacetate.com [alarelinacetate.com]
• 6. ijpcbs.com [ijpcbs.com]
• 7. ascopubs.org [ascopubs.org]

Application Notes and Protocols for High-Throughput Screening Assays Utilizing Docetaxel-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docetaxel (B913) is a potent anti-mitotic chemotherapy agent belonging to the taxane (B156437) family of drugs. It is widely used in the treatment of various cancers, including breast, prostate, and non-small cell lung cancer.[1] The primary mechanism of action of Docetaxel involves the stabilization of microtubules, which disrupts the normal dynamics of the microtubule network essential for mitotic cell division, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[1][2] Additionally, Docetaxel has been shown to induce apoptosis through the phosphorylation of the anti-apoptotic protein Bcl-2 and to inhibit the Smad3/HIF-1α signaling pathway, which is involved in tumor proliferation and metabolism.[1]

Docetaxel-d5, a deuterated form of Docetaxel, serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS/MS) based quantification. Its chemical properties are nearly identical to Docetaxel, but its increased mass allows for clear differentiation in mass spectrometric analysis. This makes Docetaxel-d5 an invaluable tool in high-throughput screening (HTS) assays for drug discovery and development, particularly in studies involving drug uptake, metabolism, and drug-drug interactions.

These application notes provide detailed protocols for HTS assays relevant to the study of Docetaxel's mechanisms of action and for the quantification of Docetaxel using Docetaxel-d5 as an internal standard.

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Docetaxel in various cancer cell lines, providing a baseline for assessing its cytotoxic effects in HTS assays.

Cell Line	Cancer Type	IC50 (nM)	Reference
PC3	Prostate Cancer	7.20	[3]
22rv1	Prostate Cancer	1.26	[3]
DU145	Prostate Cancer	15.17	[3]
PC3DTXR	Docetaxel-Resistant Prostate Cancer	225.39	[3]
22rv1DTXR	Docetaxel-Resistant Prostate Cancer	43.85	[3]
DU145DTXR	Docetaxel-Resistant Prostate Cancer	78.40	[3]
H460	Lung Cancer (2D culture)	1.41 (mM)	[1]
A549	Lung Cancer (2D culture)	1.94 (mM)	[1]
H1650	Lung Cancer (2D culture)	2.70 (mM)	[1]
H1650 stem cells	Lung Cancer (2D culture)	14.53 (mM)	[1]
H460	Lung Cancer (3D culture)	76.27 (mM)	[1]
A549	Lung Cancer (3D culture)	118.11 (mM)	[1]
H1650	Lung Cancer (3D culture)	81.85 (mM)	[1]
H1650 stem cells	Lung Cancer (3D culture)	151.04 (mM)	[1]

Experimental Protocols

High-Throughput Cell Viability Assay (MTT Assay)

This protocol is designed to determine the cytotoxic effects of test compounds in combination with Docetaxel.

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative high-throughput efficacy profiling of approved oncology drugs in inflammatory breast cancer models of acquired drug resistance and re-sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological treatment with inhibitors of nuclear export enhances the antitumor activity of docetaxel in human prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Docetaxel-d5 in Experimental Design

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Docetaxel-d5 in both in vivo and in vitro experimental settings. The primary application of Docetaxel-d5, a deuterated analog of Docetaxel (B913), is as an internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. Its use significantly enhances the accuracy and precision of Docetaxel quantification in complex biological matrices.

Application Note: The Role of Docetaxel-d5 as an Internal Standard

Docetaxel-d5 is a stable isotope-labeled version of Docetaxel, where five hydrogen atoms have been replaced with deuterium. This substitution results in a molecule with a higher mass-to-charge ratio (m/z) but with physicochemical properties that are nearly identical to unlabeled Docetaxel.[1] This makes it an ideal internal standard for quantitative bioanalysis.

Key Advantages of Using Docetaxel-d5 as an Internal Standard:

• Compensates for Matrix Effects: Biological samples (plasma, tissue homogenates, etc.) contain numerous endogenous components that can interfere with the ionization of the analyte (Docetaxel) in the mass spectrometer, leading to ion suppression or enhancement. Since Docetaxel-d5 co-elutes with Docetaxel and experiences the same matrix effects, the ratio of their signals remains constant, allowing for accurate quantification.

• Corrects for Variability in Sample Preparation: Losses of the analyte during extraction, evaporation, and reconstitution steps are accounted for by adding a known amount of Docetaxel-d5 at the beginning of the sample preparation process. Any loss of Docetaxel will be mirrored by a proportional loss of Docetaxel-d5.

• Improves Method Robustness and Reproducibility: By minimizing the impact of experimental variability, the use of a stable isotope-labeled internal standard leads to more reliable and reproducible results across different samples and analytical runs.[1]

Docetaxel's Mechanism of Action

Docetaxel is a potent anti-cancer agent that functions by disrupting the microtubule network within cells.[2][3] It promotes the assembly of tubulin into stable microtubules and inhibits their depolymerization.[2] This stabilization of microtubules leads to the arrest of the cell cycle at the G2/M phase, ultimately inducing apoptosis (programmed cell death).[3][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. benchchem.com [benchchem.com]
• 4. Clinical pharmacokinetics of docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of Docetaxel-d5 by Mass Spectrometry

FOR RESEARCH USE ONLY. NOT FOR USE IN DIAGNOSTIC PROCEDURES.

Introduction

Docetaxel (B913) is a potent anti-neoplastic agent belonging to the taxoid family, widely utilized in the treatment of various cancers. Accurate quantification of Docetaxel in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. Stable isotope-labeled internal standards, such as Docetaxel-d5, are essential for achieving high accuracy and precision in quantitative mass spectrometry-based assays by compensating for matrix effects and variability in sample processing.

This document provides detailed application notes and protocols for the sensitive and robust quantification of Docetaxel using Docetaxel-d5 as an internal standard by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies described are intended for researchers, scientists, and drug development professionals.

Principle of the Method

The method employs liquid chromatography to separate Docetaxel and its deuterated internal standard, Docetaxel-d5, from endogenous components in the sample matrix. Following chromatographic separation, the analytes are ionized using electrospray ionization (ESI) and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The quantification is based on the ratio of the peak area of Docetaxel to that of the internal standard, Docetaxel-d5.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is a rapid and simple method for the extraction of Docetaxel from plasma or serum samples.

Materials:

• Human plasma or serum samples

• Docetaxel and Docetaxel-d5 stock solutions (in acetonitrile (B52724) or methanol)

• Acetonitrile, HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma or serum sample.

• Spike 10 µL of the working internal standard solution (Docetaxel-d5) into the sample.

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or HPLC vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject into the LC-MS/MS system.

Sample Preparation: Liquid-Liquid Extraction (LLE)

LLE offers a higher degree of sample cleanup compared to protein precipitation.

Materials:

• Human plasma or serum samples

• Docetaxel and Docetaxel-d5 stock solutions

• Methyl tert-butyl ether (MTBE), HPLC grade

• Microcentrifuge tubes (2 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• To a 2 mL microcentrifuge tube, add 200 µL of plasma or serum sample.[1]

• Add 50 µL of the working internal standard solution (Docetaxel-d5).[1]

• Add 1 mL of MTBE.[1]

• Vortex the mixture for 5 minutes.[1]

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 45°C.[1]

• Reconstitute the residue in 150 µL of the mobile phase.

• Vortex for 30 seconds and inject into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE provides the cleanest extracts and can be automated for high-throughput applications.

Materials:

• Human serum samples

• Docetaxel and Docetaxel-d5 stock solutions

• Methanol (B129727), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Ammonia solution

• SPE cartridges (e.g., C18)

• SPE manifold or automated SPE system

Procedure:

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 200 µL of the pre-treated serum sample (spiked with internal standard).

• Wash the cartridge with 1 mL of water/acetonitrile (70:30 v/v).

• Elute the analytes with 2 x 500 µL of acetonitrile containing 1% ammonia.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of mobile phase containing 20 µM sodium acetate.[2][3]

• Vortex and inject into the LC-MS/MS system.

Data Presentation

Table 1: Liquid Chromatography Parameters

Parameter	Condition 1	Condition 2
Column	C18, 100 x 2.1 mm, 1.8 µm	Zorbax Eclipse Plus C18, 150 x 4.6 mm, 5 µm[2][3]
Mobile Phase A	0.1% Formic acid in Water	Water with 0.05% acetic acid and 20 µM sodium acetate[2][3]
Mobile Phase B	0.1% Formic acid in Acetonitrile	Methanol[2][3]
Gradient	Isocratic or Gradient	Isocratic: 30:70 (A:B)[2][3]
Flow Rate	0.4 mL/min	0.8 mL/min[2][3]
Column Temperature	40°C	35°C
Injection Volume	5 µL	10 µL
Run Time	5 minutes	7 minutes

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	500°C[1]
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 3: MRM Transitions and Compound-Specific Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Docetaxel (Protonated)	808.4	527.3	100	40	25
Docetaxel (Sodiated)	830.3	548.8[2][3]	100	50	30
Docetaxel-d5 (Protonated)	813.4	527.3	100	40	25
Docetaxel-d5 (Sodiated)	835.3	548.8	100	50	30

Note: The MRM transitions for Docetaxel-d5 are inferred based on the fragmentation of Docetaxel. The precursor ion is shifted by +5 Da, assuming the deuterium (B1214612) labels do not participate in the primary fragmentation.

Mandatory Visualization

Caption: Experimental workflow for the quantification of Docetaxel using Docetaxel-d5.

Caption: Logical relationships in the LC-MS/MS quantification of Docetaxel.

References

• 1. Determination of total and unbound docetaxel in plasma by ultrafiltration and UPLC-MS/MS: application to pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Docetaxel-d5 Signal Instability in LC-MS

Welcome to the technical support center for troubleshooting signal instability of Docetaxel-d5 in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to effectively diagnose and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for unstable Docetaxel-d5 internal standard signals in an LC-MS run?

Signal instability with deuterated internal standards like Docetaxel-d5 can stem from several factors, broadly categorized as:

• Chromatographic Issues: A primary cause is the lack of complete co-elution between Docetaxel-d5 and the unlabeled Docetaxel (B913). Deuterated compounds often have slightly shorter retention times in reverse-phase chromatography.[1] This can expose the analyte and the internal standard to different matrix effects, leading to inconsistent signal ratios.[1][2]

• Sample Preparation Inconsistencies: Errors during sample preparation, such as inaccurate aliquoting of the internal standard, variable extraction recovery, or incomplete mixing with the sample matrix, can lead to significant signal variability.[3]

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of Docetaxel-d5 in the mass spectrometer's source, causing signal fluctuations.[3][4]

• Instrumental Problems: Issues with the LC-MS system, including inconsistent injection volumes from the autosampler, a contaminated or failing LC column, a dirty ion source, or general mass spectrometer instability, can all contribute to signal instability.[3][5]

• Internal Standard Integrity: The stability of the Docetaxel-d5 itself can be a factor. This includes issues with its isotopic and chemical purity, or the potential for deuterium-hydrogen (H/D) exchange under certain experimental conditions.[1][6]

Q2: My Docetaxel-d5 signal is consistently lower than expected. What should I investigate?

A consistently low signal for Docetaxel-d5 could be due to:

• Incorrect Concentration: Verify the concentration of your Docetaxel-d5 spiking solution. Errors in preparation can lead to a lower-than-expected amount being added to each sample.

• Degradation: Docetaxel-d5 may degrade during sample storage or processing.[3] Consider the stability of the compound in your specific sample matrix and storage conditions.

• Inefficient Ionization: The mass spectrometer's source parameters may not be optimal for Docetaxel-d5.[6] It's crucial to optimize source conditions like temperature and gas flows for the specific analyte.[5][7]

• Adsorption: The internal standard might be adsorbing to sample vials, pipette tips, or LC tubing, which is more pronounced at lower concentrations.[4]

Q3: The signal for Docetaxel-d5 is present in some samples but completely absent in others within the same run. What is the likely cause?

A complete signal loss in a subset of samples often points to a systemic error during sample preparation for those specific samples. The most common reason is accidentally omitting the addition of the internal standard solution to those samples. It's also worth checking for significant issues with the autosampler that might lead to failed injections for those specific vials.

Q4: Can the mobile phase composition affect the Docetaxel-d5 signal?

Yes, the mobile phase composition is critical for stable signal intensity. Key factors include:

• pH Level: The pH of the mobile phase can influence the ionization efficiency of Docetaxel. Using volatile buffers with a pKa within ±1 pH unit of the mobile phase pH is recommended.[8]

• Solvent Quality: Using high-purity, LC-MS grade solvents is essential to minimize background noise and contamination that can interfere with the signal.[9][10]

• Additives: While some additives can enhance ionization, others, like trifluoroacetic acid, can cause signal suppression.[8] Ammonium (B1175870) formate (B1220265) or acetate (B1210297) are often better choices for LC-MS applications.[11]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Chromatographic and Matrix Effect Issues

This guide provides a step-by-step approach to address signal instability caused by chromatographic separation of Docetaxel and Docetaxel-d5, and the resulting differential matrix effects.

Step 1: Verify Co-elution

• Action: Overlay the chromatograms of Docetaxel and Docetaxel-d5 from a representative sample.

• Assessment: Check if the peaks are perfectly aligned. A slight shift, with the deuterated standard eluting earlier, is a common issue.[1]

• Solution: If separation is observed, consider adjusting the chromatography. This could involve using a column with lower resolution to encourage the analyte and internal standard to elute as a single peak.[1]

Step 2: Assess Matrix Effects

• Action: Prepare two sets of samples: one with Docetaxel-d5 in a clean solvent and another with Docetaxel-d5 spiked into a blank sample matrix.

• Assessment: Compare the signal intensity of Docetaxel-d5 between the two sets. A significant decrease in the matrix sample indicates ion suppression, while an increase suggests ion enhancement.

• Solution: Improve sample clean-up procedures (e.g., using solid-phase extraction) to remove interfering matrix components.[11] Modifying the chromatographic method to separate Docetaxel-d5 from the interfering matrix components is also an effective strategy.[11]

Experimental Protocols

Protocol 1: Stability Assessment of Docetaxel-d5 via Incubation Study

Objective: To determine if the Docetaxel-d5 internal standard is stable under the experimental conditions and not undergoing H/D exchange.[6]

Methodology:

• Sample Preparation:

  • Prepare two sets of samples.

  • Set A (Control): Spike Docetaxel-d5 into a clean solvent (e.g., methanol (B129727) or acetonitrile).

  • Set B (Matrix): Spike Docetaxel-d5 into a blank sample matrix (e.g., plasma, urine).[1]

• Incubation: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[1]

• Extraction: Process the samples using your established extraction procedure.[1]

• Analysis: Analyze the samples by LC-MS/MS.

• Data Evaluation: Monitor for any increase in the signal of the non-deuterated Docetaxel in Set B compared to Set A. A significant increase indicates H/D back-exchange.[1]

Protocol 2: LC-MS/MS Method for Docetaxel Analysis

This is a generalized protocol based on common practices for taxane (B156437) analysis. Specific parameters should be optimized for your instrument and application.

Parameter	Recommended Condition
LC Column	C18 column (e.g., 2.1 x 50 mm, 2.6 µm)[12]
Mobile Phase	A: Water with 0.1% formic acid or 5 mM ammonium formateB: Acetonitrile or Methanol with 0.1% formic acid
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute Docetaxel, then return to initial conditions for re-equilibration.
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI) in positive mode[8]
MS/MS Transition	Monitor appropriate precursor and product ions for Docetaxel and Docetaxel-d5. For example, for Docetaxel, a potential transition is m/z 830.3 → 548.8.[13]
Source Temp.	Optimize between 300-500 °C
Gas Flows	Optimize nebulizer and drying gas flows for stable spray and efficient desolvation.

Visualizations

Caption: A logical workflow for troubleshooting Docetaxel-d5 signal instability.

Caption: Potential pathway for Hydrogen-Deuterium (H/D) exchange of Docetaxel-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. How to Maximize Sensitivity in LC-MS [sigmaaldrich.com]
• 10. zefsci.com [zefsci.com]
• 11. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Docetaxel Extraction: A Technical Support Hub for Researchers

For researchers, scientists, and drug development professionals working with the potent chemotherapeutic agent docetaxel (B913), achieving accurate and reproducible quantification is paramount. This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the extraction of docetaxel from biological matrices, with a special focus on the advantages of using its deuterated stable isotope, Docetaxel-d5, as an internal standard to optimize recovery and ensure data integrity.

The use of a stable isotope-labeled internal standard, such as Docetaxel-d5, is a cornerstone of robust bioanalytical method development. By mimicking the chemical and physical properties of the analyte, it co-elutes during chromatography and experiences similar matrix effects, thereby correcting for variations in extraction efficiency and ionization in mass spectrometry. This leads to more precise and accurate quantification of docetaxel in complex biological samples like plasma, serum, and tissue homogenates.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding docetaxel extraction and the use of Docetaxel-d5.

Q1: Why is an internal standard, specifically Docetaxel-d5, recommended for docetaxel quantification?

A1: An internal standard (IS) is crucial in quantitative bioanalysis to compensate for sample-to-sample variability during extraction and analysis. Docetaxel-d5 is the ideal IS for docetaxel because it is chemically identical to the analyte but has a different mass due to the deuterium (B1214612) atoms. This ensures it behaves identically during extraction, chromatography, and ionization, but is distinguishable by a mass spectrometer. This co-elution and similar behavior allow it to accurately correct for any analyte loss during sample preparation and for any fluctuations in the mass spectrometer's response, a phenomenon known as matrix effect.[1][2]

Q2: What are the most common extraction methods for docetaxel from biological samples?

A2: The two most prevalent methods are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). LLE involves partitioning docetaxel into an immiscible organic solvent, while SPE utilizes a solid sorbent to retain and then elute the analyte. The choice between LLE and SPE depends on factors such as the sample matrix, required cleanliness of the extract, and throughput needs.

Q3: What are typical extraction recovery rates for docetaxel?

A3: Extraction recovery can vary depending on the method and matrix. Generally, LLE methods report recoveries in the range of 85% to 95%.[3][4] SPE methods can also achieve high recoveries, often exceeding 90%.[5] The use of an internal standard like Docetaxel-d5 is critical to correct for any incomplete or variable recovery.

Q4: What are the common challenges encountered during docetaxel extraction?

A4: Common challenges include low recovery, high matrix effects, poor reproducibility, and analyte instability. Low recovery can be caused by suboptimal solvent selection in LLE or inefficient elution in SPE. Matrix effects, where other components in the sample interfere with the ionization of docetaxel, can lead to inaccurate results. Analyte degradation can occur if samples are not handled and stored properly.

Troubleshooting Guides

This section provides a question-and-answer formatted guide to troubleshoot specific issues you may encounter during your experiments.

Problem	Potential Cause	Troubleshooting Steps
Low Extraction Recovery	Suboptimal LLE solvent: The chosen organic solvent may not be efficiently extracting docetaxel from the aqueous matrix.	1. Solvent Screening: Test a panel of solvents with varying polarities (e.g., methyl tert-butyl ether, diethyl ether, ethyl acetate).2. pH Adjustment: Optimize the pH of the aqueous sample to ensure docetaxel is in its neutral form, enhancing its partitioning into the organic phase.
Inefficient SPE elution: The elution solvent may not be strong enough to desorb docetaxel from the SPE cartridge.	1. Increase Elution Solvent Strength: Increase the percentage of organic solvent in the elution mixture.2. Test Different Solvents: Evaluate different elution solvents (e.g., methanol (B129727), acetonitrile, or mixtures).3. Increase Elution Volume: Ensure a sufficient volume of elution solvent is used to completely elute the analyte.
High Variability in Results (Poor Precision)	Inconsistent sample processing: Manual extraction steps can introduce variability.	1. Use of Internal Standard: Consistently spike all samples, calibrators, and quality controls with Docetaxel-d5 at the beginning of the extraction process.2. Automation: Where possible, use automated liquid handling systems for repetitive pipetting steps.
Matrix effects: Co-eluting endogenous compounds from the biological matrix can suppress or enhance the ionization of docetaxel.	1. Optimize Chromatography: Modify the HPLC/UHPLC gradient to better separate docetaxel from interfering matrix components.2. Use a Stable Isotope-Labeled IS: Docetaxel-d5 will co-elute with docetaxel and experience the same matrix effects, providing effective correction.3. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.
Peak Tailing or Broadening in Chromatogram	Secondary interactions with the analytical column: The analyte may be interacting with active sites on the column stationary phase.	1. Mobile Phase Modifier: Add a small amount of an acid (e.g., 0.1% formic acid) or a base to the mobile phase to improve peak shape.2. Column Choice: Use a high-quality, end-capped C18 or phenyl-hexyl column known for good peak shape with basic compounds.
Presence of Ghost Peaks or Carryover	Adsorption of docetaxel to system components: Docetaxel can be "sticky" and adsorb to parts of the LC-MS system.	1. Stronger Needle Wash: Use a strong organic solvent (e.g., isopropanol) in the autosampler wash solution.2. Inject Blanks: Run blank injections between samples to wash the system.3. System Conditioning: Before starting a run, equilibrate the system with the mobile phase for an extended period.

Experimental Protocols

Below are detailed methodologies for commonly used docetaxel extraction techniques.

Liquid-Liquid Extraction (LLE) Protocol for Docetaxel in Plasma

• Sample Preparation:

  • Thaw plasma samples at room temperature.

  • Spike 100 µL of plasma with 10 µL of Docetaxel-d5 internal standard working solution.

  • Vortex briefly to mix.

• Extraction:

  • Add 500 µL of methyl tert-butyl ether (MTBE) to the plasma sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 10,000 x g for 10 minutes to separate the aqueous and organic layers.

• Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean microcentrifuge tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex to dissolve the residue.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Docetaxel in Plasma

• Sample Pre-treatment:

  • Spike 200 µL of plasma with 20 µL of Docetaxel-d5 internal standard working solution.

  • Add 200 µL of 4% phosphoric acid to the plasma sample and vortex. This step helps to disrupt protein binding.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the docetaxel and Docetaxel-d5 from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Extraction Recovery	86.1 - 94.7%[3]	92 - 118%[5]
Linearity (r²)	> 0.99[6]	> 0.99
Intra-day Precision (%CV)	< 10%[4]	< 15%
Inter-day Precision (%CV)	< 10%[4]	< 15%
Accuracy (% bias)	Within ±15%	Within ±15%

Visualizations

Experimental Workflow for Docetaxel Extraction

Caption: Workflow for docetaxel extraction from plasma using LLE or SPE.

Logical Relationship: Role of Docetaxel-d5 in Accurate Quantification

Caption: How Docetaxel-d5 corrects for analytical errors.

Docetaxel's Mechanism of Action: A Simplified Signaling Pathway

Caption: Simplified pathway of docetaxel's effect on microtubules.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Rapid analysis of docetaxel in human plasma by tandem mass spectrometry with on-line sample extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of docetaxel and Paclitaxel in human plasma by high-performance liquid chromatography: validation and application to clinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High sensitivity assays for docetaxel and paclitaxel in plasma using solid-phase extraction and high-performance liquid chromatography with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]

How to address matrix effects in docetaxel bioanalysis

Welcome to the technical support center for docetaxel (B913) bioanalysis. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the quantification of docetaxel.

Troubleshooting Guide

This guide provides solutions to common problems encountered during docetaxel bioanalysis, with a focus on mitigating matrix effects.

Issue 1: Poor reproducibility and accuracy in docetaxel quantification.

• Possible Cause: Significant matrix effects from endogenous components in the biological sample (e.g., plasma, urine) are interfering with the ionization of docetaxel and the internal standard (IS).[1][2]

• Troubleshooting Steps:

  • Evaluate the Matrix Effect: Quantify the extent of ion suppression or enhancement. A post-extraction spiking method is the "gold standard" for this assessment.[1] The matrix factor (MF) can be calculated by comparing the peak response of an analyte spiked into a pre-extracted blank matrix sample to the response of the analyte in a neat solution.[1] An MF value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.[1]

  • Optimize Sample Preparation: The goal is to remove interfering matrix components.[3]

    • Protein Precipitation (PPT): While fast, PPT is non-specific and may not sufficiently remove phospholipids, a major source of matrix effects.[4] Consider dilution of the supernatant post-precipitation to reduce the concentration of these interferences.[5]

    • Liquid-Liquid Extraction (LLE): LLE offers a cleaner extraction.[6] Experiment with different organic solvents (e.g., methyl tert-butyl ether) and pH adjustments to optimize the selective extraction of docetaxel.[5][7]

    • Solid-Phase Extraction (SPE): SPE is highly effective for sample cleanup and can significantly reduce matrix effects.[4][8] Method development will be required to select the appropriate sorbent and elution conditions for docetaxel.

  • Chromatographic Separation: Improve the separation of docetaxel from co-eluting matrix components.[2]

    • Modify the gradient elution profile to better resolve the analyte from interferences.

    • Test different stationary phases (e.g., C18 columns).[9][10]

  • Internal Standard Selection: The use of a stable isotope-labeled (SIL) internal standard for docetaxel is highly recommended.[1] A SIL-IS will have nearly identical chemical and physical properties to docetaxel, ensuring it is similarly affected by matrix effects, thus providing better correction and more accurate quantification.[11][12] Paclitaxel is also commonly used as an internal standard.[9][10]

Issue 2: Inconsistent internal standard response across samples.

• Possible Cause: The internal standard is not adequately compensating for the variability in matrix effects between different samples.[13] This is more common when using a structural analog IS instead of a SIL-IS.[13]

• Troubleshooting Steps:

  • Review Internal Standard Choice: If not already in use, switch to a stable isotope-labeled internal standard for docetaxel.[11]

  • Investigate Different Lots of Matrix: Evaluate the matrix effect in at least six different lots of the biological matrix to assess inter-subject variability.[1][14]

  • Optimize Sample Preparation: A more rigorous sample cleanup method like SPE can lead to more consistent IS response by removing a larger portion of interfering components.[4][8]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of docetaxel bioanalysis?

A: Matrix effects are the alteration of the ionization efficiency of docetaxel by co-eluting compounds from the sample matrix (e.g., plasma, blood, urine).[1][2] These effects can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can compromise the accuracy, precision, and sensitivity of the analytical method.[1][2] Common sources of matrix effects include phospholipids, proteins, salts, and anticoagulants.[1]

Q2: How can I qualitatively assess if I have a matrix effect problem?

A: A post-column infusion experiment is a rapid and effective way to qualitatively identify the presence of matrix effects.[1] In this method, a constant flow of a docetaxel solution is infused into the mass spectrometer while a blank, extracted matrix sample is injected onto the LC column. Any dip or rise in the baseline signal at the retention time of docetaxel indicates ion suppression or enhancement, respectively.[1]

Q3: What is the best sample preparation technique to minimize matrix effects for docetaxel?

A: While the optimal technique can be method-specific, Solid-Phase Extraction (SPE) is generally considered the most effective for removing a wide range of interfering matrix components, leading to a cleaner sample extract and reduced matrix effects.[4][8] However, Liquid-Liquid Extraction (LLE) can also provide excellent sample cleanup.[5][6] Protein precipitation is the simplest method but is often less effective at removing phospholipids, which are a significant source of matrix effects.[4]

Q4: Is a stable isotope-labeled internal standard (SIL-IS) necessary for docetaxel bioanalysis?

A: While not strictly mandatory in all cases, using a SIL-IS is highly recommended and considered the best practice for LC-MS bioanalysis.[1][11] A SIL-IS co-elutes with docetaxel and experiences the same degree of ionization suppression or enhancement, allowing for more accurate and precise correction of matrix effects.[11][12]

Q5: Can changing the ionization source on my mass spectrometer help reduce matrix effects?

A: Yes, in some cases. Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[1] If you are experiencing significant matrix effects with ESI, switching to APCI could be a viable strategy to mitigate these effects, though it may also impact sensitivity.[1]

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Docetaxel Bioanalysis

Sample Preparation Method	Typical Recovery (%)	Matrix Effect (%)	Advantages	Disadvantages
Protein Precipitation (PPT)	85 - 105	Can be significant	Fast, simple, inexpensive	Less effective at removing phospholipids, high potential for matrix effects
Liquid-Liquid Extraction (LLE)	70 - 95	Generally low	Good sample cleanup, removes non-polar interferences	More labor-intensive than PPT, requires solvent optimization, potential for emulsions
Solid-Phase Extraction (SPE)	80 - 110	Minimal	Excellent sample cleanup, high selectivity, suitable for automation	More expensive, requires method development

Note: The values presented are typical ranges and can vary depending on the specific method and matrix.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spiking

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike docetaxel and the internal standard into the reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract blank biological matrix (at least 6 different lots). Spike docetaxel and the internal standard into the final, dried extract before reconstitution.

  • Set C (Pre-Spiked Matrix): Spike docetaxel and the internal standard into the blank biological matrix before extraction.

• Analyze all samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

• Calculate the Recovery:

  • Recovery (%) = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of Docetaxel) / (MF of Internal Standard)

  • An IS-Normalized MF close to 1.0 indicates that the internal standard is effectively compensating for the matrix effect.[1]

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Comparison of sample preparation workflows.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eijppr.com [eijppr.com]
• 3. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. benchchem.com [benchchem.com]
• 13. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. e-b-f.eu [e-b-f.eu]

Docetaxel-d5 storage and handling best practices

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Docetaxel-d5. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity and successful use of this compound in your experiments.

Disclaimer: Docetaxel-d5 is the deuterated form of Docetaxel (B913). While best practices for handling deuterated compounds are provided, specific experimental protocols and stability data for Docetaxel-d5 are limited. Much of the detailed procedural information is adapted from established protocols for Docetaxel. Researchers should validate these procedures for their specific experimental context.

Frequently Asked Questions (FAQs)

Q1: How should I store Docetaxel-d5 upon receipt?

Docetaxel-d5 should be stored at -20°C in a tightly sealed container, protected from light and moisture.[1]

Q2: What are the recommended solvents for dissolving Docetaxel-d5?

Docetaxel-d5 is soluble in a range of organic solvents, including Chloroform, Dichloromethane, DMSO, Ethyl Acetate, and Methanol.[1] For cell-based assays, DMSO is a common choice for preparing stock solutions.

Q3: Is Docetaxel-d5 sensitive to moisture?

Yes. Like many deuterated compounds, Docetaxel-d5 can be susceptible to hydrogen-deuterium (H-D) exchange with atmospheric moisture. This can lead to isotopic dilution and compromise the integrity of your sample. It is crucial to handle the compound in a dry environment, such as under an inert atmosphere (e.g., nitrogen or argon).

Q4: What personal protective equipment (PPE) should I use when handling Docetaxel-d5?

As a cytotoxic agent, Docetaxel-d5 should be handled with caution. Appropriate PPE includes, but is not limited to, a lab coat, safety glasses, and chemical-resistant gloves. All handling of the solid compound and concentrated solutions should be performed in a certified chemical fume hood or a biological safety cabinet.

Q5: How long are Docetaxel-d5 solutions stable?

Storage and Handling at a Glance

Parameter	Docetaxel	Docetaxel-d5
Storage Temperature	2°C to 25°C (vials)[2]	-20°C[1]
Light Sensitivity	Protect from light	Protect from light
Moisture Sensitivity	Handle with standard precautions	High - Handle in a dry, inert atmosphere to prevent H-D exchange
Recommended Solvents	Ethanol, DMSO, Dimethylformamide (DMF)[3]	Chloroform, Dichloromethane, DMSO, Ethyl Acetate, Methanol[1]
Personal Protective Equipment	Lab coat, gloves, safety glasses	Lab coat, gloves, safety glasses; handle in a fume hood

Experimental Protocols

Detailed Methodology: Preparation of a 10 mM Docetaxel-d5 Stock Solution in DMSO

• Acclimatization: Allow the vial of Docetaxel-d5 to equilibrate to room temperature for at least 15-20 minutes before opening. This prevents condensation of atmospheric moisture onto the cold compound.

• Inert Atmosphere: Perform all subsequent steps in a dry, inert atmosphere (e.g., a glove box or under a gentle stream of nitrogen or argon).

• Weighing: Carefully weigh the desired amount of Docetaxel-d5 solid into a sterile, conical microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

• Dissolution: Gently vortex or sonicate the solution until the Docetaxel-d5 is completely dissolved. Visually inspect the solution for any undissolved particulates.

• Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials. Store the aliquots at -20°C, protected from light.

Troubleshooting Guides

Issue: Precipitate forms when diluting a DMSO stock solution into an aqueous buffer.

• Possible Cause: Docetaxel and its analogs have poor aqueous solubility. The addition of the DMSO stock to an aqueous medium can cause the compound to precipitate out of solution.

• Solution:

  • Decrease the final concentration: Try diluting to a lower final concentration in the aqueous buffer.

  • Increase the percentage of organic solvent: If your experimental system allows, a small percentage of an organic co-solvent (like ethanol) in the final aqueous solution may help maintain solubility.

  • Use a surfactant: Polysorbate 80 is often used in clinical formulations of Docetaxel to improve its solubility. A low concentration of a biocompatible surfactant may aid in your in vitro experiments.

  • Prepare fresh dilutions: Prepare the final aqueous dilution immediately before use and ensure it is well-mixed.

Issue: Inconsistent results in bioassays.

• Possible Cause 1: Isotopic dilution. If the Docetaxel-d5 has been exposed to moisture, H-D exchange may have occurred, leading to a mixed population of deuterated and non-deuterated molecules.

• Solution 1: Always handle and store Docetaxel-d5 under dry conditions. Use anhydrous solvents for solution preparation.

• Possible Cause 2: Degradation of the compound. Improper storage or handling could lead to chemical degradation.

• Solution 2: Ensure the compound is stored at -20°C and protected from light. Prepare fresh solutions for critical experiments.

• Possible Cause 3: Incomplete dissolution. The compound may not be fully dissolved in the stock solution or may have precipitated upon dilution.

• Solution 3: Visually inspect all solutions for clarity before use. If necessary, briefly sonicate the solution before making further dilutions.

Visual Guides

Caption: Workflow for preparing Docetaxel-d5 solutions.

Caption: Decision tree for solubility problems.

References

• 1. mybiosource.com [mybiosource.com]
• 2. Physico-chemical stability of docetaxel premix solution and docetaxel infusion solutions in PVC bags and polyolefine containers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Preventing isotopic exchange in deuterated standards

This guide provides best practices, troubleshooting advice, and frequently asked questions (FAQs) for handling and storing deuterated standards to ensure the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a problem for deuterated internal standards?

A1: Isotopic exchange, also known as hydrogen-deuterium (H-D) exchange or "back-exchange," is a chemical reaction where a deuterium (B1214612) atom on a labeled standard is replaced by a hydrogen atom from the surrounding environment, such as a solvent or sample matrix.[1][2][3] This process is problematic for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), because the analytical method relies on the mass difference between the analyte and the deuterated internal standard (IS).[1] If the deuterated IS loses its deuterium label, it can lead to two significant issues:

• Underestimation of the Internal Standard: The signal for the deuterated IS decreases, leading to an artificially high analyte-to-IS ratio and an overestimation of the analyte's concentration.[1]

• Overestimation of the Analyte: The back-exchanged standard becomes indistinguishable from the unlabeled analyte, contributing to the analyte's signal and causing a "false positive" reading.[1][2]

Q2: What are the primary factors that cause deuterium-to-hydrogen (D-H) exchange?

A2: The rate and extent of D-H exchange are influenced by several key factors:

• pH: The exchange process is catalyzed by both acids and bases.[3] The rate of exchange is typically highest in strongly acidic or basic conditions and at a minimum around pH 2.5-3.[2][3]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[2][3] Storing and handling samples at low temperatures (e.g., 4°C) can significantly slow down the exchange rate.[2]

• Solvent: Protic solvents, which contain exchangeable protons (e.g., water, methanol (B129727), ethanol), can readily facilitate D-H exchange.[1][2] Aprotic solvents (e.g., acetonitrile (B52724), tetrahydrofuran) are preferred for storing and preparing solutions of deuterated standards.[2]

• Label Position: The stability of a deuterium label is highly dependent on its position within the molecule. Deuterium atoms on heteroatoms (O, N, S) or on carbons adjacent to carbonyl groups are more susceptible to exchange.[2][3]

Q3: Which functional groups are most susceptible to D-H exchange?

A3: The lability of deuterium atoms varies significantly depending on the functional group to which they are attached or are adjacent. Hydrogens attached to heteroatoms are generally the most prone to exchange. The following table summarizes the relative susceptibility of common functional groups.

Functional Group	Susceptibility to Exchange	Conditions Favoring Exchange
Alcohols (-OH), Amines (-NH), Carboxylic Acids (-COOH)	Highly Labile	Neutral, acidic, or basic conditions[1]
Amides (-CONH-)	Labile	Acid or base-catalyzed[1]
α-Hydrogens to Carbonyls/Imines	Moderately Labile	Acid or base-catalyzed (via enolization/tautomerism)[1][2]
Aromatic/Aliphatic C-H	Low / Generally Stable	Typically stable under standard analytical conditions[2]

Q4: How should I properly store and handle my deuterated standards?

A4: Proper storage and handling are critical to maintaining the isotopic and chemical purity of deuterated standards.

• Storage Conditions: For solids, storage at -20°C or colder in a desiccator is recommended to protect from moisture.[4] Solutions should be stored in tightly sealed, amber vials at low temperatures (typically 2-8°C or -20°C) and protected from light.[4][5] Always refer to the manufacturer's certificate of analysis for specific instructions.

• Preventing Condensation: Before opening, always allow the sealed container to equilibrate to room temperature for at least 30 minutes.[6] This crucial step prevents atmospheric moisture from condensing on the cold solid, which would introduce water and facilitate D-H exchange.[6]

• Solvent Choice: Reconstitute standards in high-purity, dry aprotic solvents like acetonitrile or methanol whenever possible.[4]

• Inert Atmosphere: When possible, handle the dry powder of the standard under a dry, inert atmosphere, such as nitrogen or argon, to minimize exposure to atmospheric moisture.[5][6]

Troubleshooting Guide

Problem: I am observing a decrease in the isotopic purity or signal of my deuterated standard over time. What should I investigate?

This is a common symptom of isotopic exchange. Follow this troubleshooting workflow to diagnose and resolve the issue.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | Semantic Scholar [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Docetaxel-d5 Based Assays

Welcome to the Technical Support Center for Docetaxel-d5 based assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Docetaxel-d5 as an internal standard?

A1: Docetaxel-d5 is a stable isotope-labeled (SIL) internal standard used in quantitative mass spectrometry-based bioanalysis. It is chemically identical to docetaxel (B913) but has five deuterium (B1214612) atoms, making it heavier. Because it behaves almost identically to the unlabeled analyte during sample preparation, chromatography, and ionization, it can effectively compensate for variability in the analytical process, such as extraction efficiency and matrix effects, leading to more accurate and precise quantification of docetaxel.

Q2: What are the most common sources of interference in Docetaxel-d5 based assays?

A2: The most common interferences include:

• Matrix Effects: Ion suppression or enhancement caused by endogenous components of the biological matrix (e.g., plasma, urine).

• Metabolite Interference: Co-elution of docetaxel metabolites that may have similar fragmentation patterns or cause isobaric interference.

• Isotopic Crosstalk: Contribution of the natural isotope distribution of docetaxel to the signal of Docetaxel-d5, or vice-versa.

• Co-administered Drugs: Drugs that are metabolized by the same enzymes as docetaxel (primarily CYP3A4) can interfere with its metabolism and clearance, potentially affecting assay results.

• Analyte Instability: Degradation of docetaxel in biological samples due to improper handling or storage.

Q3: How can I minimize matrix effects in my assay?

A3: To minimize matrix effects, consider the following:

• Effective Sample Preparation: Use a more selective sample preparation technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) instead of protein precipitation to remove a larger portion of matrix components.

• Chromatographic Separation: Optimize your HPLC/UHPLC method to achieve good separation of docetaxel from co-eluting matrix components.

• Dilution: A simple dilution of the sample can sometimes reduce the concentration of interfering matrix components.

• Use of a Stable Isotope-Labeled Internal Standard: Docetaxel-d5 is the ideal choice to compensate for matrix effects as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.

Troubleshooting Guides

Issue 1: Inconsistent or Unstable Internal Standard (Docetaxel-d5) Response

Symptoms:

• The peak area of Docetaxel-d5 varies significantly across a batch of samples.

• A sudden drop or increase in the internal standard signal mid-run.

• Poor precision of quality control (QC) samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Pipetting or Dilution Errors	Review sample preparation records for any inconsistencies. Re-prepare a subset of affected samples.	Ensure pipettes are calibrated and proper technique is used. Automate liquid handling where possible.
Inconsistent Sample Extraction	Evaluate the recovery of Docetaxel-d5 in problematic samples compared to QCs.	Optimize the extraction procedure for consistency. Ensure complete evaporation and reconstitution.
Matrix Effects	Perform a post-column infusion experiment to identify regions of ion suppression or enhancement.	See "How can I minimize matrix effects in my assay?" FAQ.
Internal Standard Stability	Assess the stability of the Docetaxel-d5 working solution under the storage and handling conditions.	Prepare fresh working solutions and store them appropriately (protected from light and at the correct temperature).
Injector Issues	Check the injector for leaks, blockages, or carryover.	Perform injector maintenance, including washing the needle and seat.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting) for Docetaxel

Symptoms:

• Asymmetrical peaks in the chromatogram.

• Reduced peak height and increased peak width.

• Inconsistent retention times.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.	Use a guard column and ensure proper sample cleanup to protect the analytical column.
Inappropriate Sample Solvent	The sample is dissolved in a solvent stronger than the initial mobile phase.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Secondary Interactions	Interaction of docetaxel with active sites on the column stationary phase.	Acidify the mobile phase (e.g., with 0.1% formic acid) to reduce silanol (B1196071) interactions.
Column Overload	Injecting too much analyte onto the column.	Reduce the injection volume or dilute the sample.

Quantitative Data Summary

Table 1: Representative LC-MS/MS Method Validation Data for Docetaxel in Human Plasma

Parameter	Value	Reference
Linearity Range	1 - 500 ng/mL	[1]
Correlation Coefficient (r²)	> 0.99	[1]
Accuracy	-4.6% to 4.2%	[1]
Precision (CV%)	≤ 7.0%	[1]
Recovery	> 85%	[1]
Matrix Effect	Not significant	[1]

Table 2: Stability of Docetaxel in Different Conditions

Condition	Concentration	Duration	% Remaining	Reference
Diluted in 0.9% NaCl, stored in polyolefin bags at 23°C	0.4 mg/mL	35 days	> 95%	[2]
Diluted in 0.9% NaCl, stored in polyolefin bags at 23°C	0.8 mg/mL	35 days	> 95%	[2]
Reconstituted solution (10 mg/mL) in vials at 4°C	10 mg/mL	21 days	> 95%	[2]
Reconstituted solution (10 mg/mL) in vials at 23°C	10 mg/mL	21 days	> 95%	[2]
Mouse plasma, 3 freeze-thaw cycles	0.25, 1, 10 µg/mL	N/A	Within ±15% of nominal	[3]
Mouse plasma, room temperature	0.25, 1, 5 µg/mL	12 hours	95.2%, 112.6%, 110.8%	[3]
Mouse plasma, -20°C	0.25, 1, 10 µg/mL	2 months	Within ±15% of nominal	[3]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol describes the post-extraction addition method to determine the matrix factor (MF) as recommended by regulatory guidelines.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of docetaxel and Docetaxel-d5 at low and high concentrations in the mobile phase.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. Spike the extracted matrix with docetaxel and Docetaxel-d5 standards to the same low and high concentrations as in Set A.

  • Set C (Pre-Extraction Spike): Spike blank biological matrix with docetaxel and Docetaxel-d5 standards at low and high concentrations before extraction.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard.

• Calculate the Matrix Factor (MF):

  • MF = (Peak area of analyte in Set B) / (Mean peak area of analyte in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Calculate the Internal Standard-Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of analyte) / (MF of internal standard)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-Normalized MF across the different matrix lots should be ≤ 15%.

Visualizations

Caption: A logical workflow for troubleshooting common issues in Docetaxel-d5 based assays.

Caption: Workflow for the evaluation of matrix effects, recovery, and process efficiency.

References

• 1. Determination of total and unbound docetaxel in plasma by ultrafiltration and UPLC-MS/MS: application to pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cjhp-online.ca [cjhp-online.ca]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Docetaxel and Docetaxel-d5 Analysis by LC-MS/MS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of ionization and analysis of docetaxel (B913) and its deuterated internal standard, Docetaxel-d5.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the LC-MS/MS analysis of docetaxel and Docetaxel-d5.

Issue	Potential Cause	Recommended Solution
Low Signal Intensity / Poor Sensitivity	Suboptimal ionization parameters. For docetaxel, high source temperatures (e.g., 450°C) can lead to a significant decrease in signal intensity.[1][2]	Optimize ion source temperature; a lower temperature around 250-263°C may be more favorable for docetaxel.[1][2] Adjust nebulizer (GS1) and auxiliary gas (GS2) pressures; a lower gas pressure might be beneficial at higher temperatures.[1]
Inefficient adduct formation. Docetaxel commonly forms sodium adducts ([M+Na]⁺), but inconsistent formation can lead to poor reproducibility.[3][4]	To promote a consistent and predominant ion, add a low concentration of sodium acetate (B1210297) (e.g., 20 µM) to the mobile phase.[5] Alternatively, use mobile phase additives like alkylamines (e.g., octylamine) to enhance the formation of a single, predominant adduct and improve sensitivity.[6][7]
Ion suppression from matrix components. Co-eluting endogenous components from biological samples can reduce the ionization efficiency of the target analytes.[8]	Improve sample preparation to remove interfering matrix components. Techniques like solid-phase extraction (SPE) are effective.[4][9] Optimize chromatographic separation to ensure docetaxel and Docetaxel-d5 elute in a clean region of the chromatogram.[8]
High Background Noise / Interferences	Contamination in the LC-MS system.	Flush the LC system and mass spectrometer thoroughly. Ensure high-purity solvents and reagents are used.[10]
Interferences from the biological matrix (e.g., plasma, urine).	Employ a more rigorous sample clean-up procedure, such as liquid-liquid extraction (LLE) with a solvent like methyl tertiary-butyl ether (MTBE) or a selective SPE protocol.[10]
Poor Peak Shape (Tailing, Broadening)	Secondary interactions with the column.	Use a column with robust phase bonding, such as an Accucore RP-MS, which is designed to reduce secondary interactions. Ensure mobile phase pH is appropriate for the analyte and column chemistry.
Issues with sample reconstitution solvent.	Ensure the reconstitution solvent is compatible with the initial mobile phase conditions to prevent peak distortion. The residue after evaporation should be reconstituted in the mobile phase.[10]
Inconsistent Results / Poor Reproducibility	Variable adduct formation. The presence of multiple adducts ([M+H]⁺, [M+Na]⁺, [M+K]⁺) can lead to signal fluctuation.[3]	Standardize the mobile phase with additives to promote a single adduct type. Acetic acid with sodium acetate can yield a consistent sodium adduct response.[5]
Analyte instability. Docetaxel may degrade under certain storage conditions.	Perform stability studies to assess analyte integrity during short-term storage (room temperature), long-term storage (-80°C), and after freeze-thaw cycles.
Inefficient or variable sample extraction.	Validate the extraction procedure to ensure high and consistent recovery. For LLE, ensure optimal solvent choice and extraction time. For SPE, ensure proper conditioning, loading, washing, and elution steps are followed.[4][9]

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization mode for docetaxel and Docetaxel-d5 analysis?

A1: Electrospray ionization (ESI) in the positive ion mode is the most widely used technique for the analysis of docetaxel and its deuterated internal standards.[10]

Q2: Which precursor ion should I select for docetaxel? Does it form adducts?

A2: Docetaxel has a molecular weight of 807.9 g/mol . While it can be detected as the protonated molecule ([M+H]⁺, m/z 808.4), it frequently and readily forms a sodium adduct ([M+Na]⁺) with a mass-to-charge ratio (m/z) of 830.3.[5] Using the sodium adduct for quantification is a common and robust approach, especially when the mobile phase is modified to ensure its consistent formation.[5]

Q3: What are the recommended MRM transitions for docetaxel and Docetaxel-d5?

A3: The selection of Multiple Reaction Monitoring (MRM) transitions is crucial for selectivity and sensitivity. Based on published literature, the following transitions are recommended:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
Docetaxel	830.3 ([M+Na]⁺)	548.8	This transition is commonly used when monitoring the sodium adduct.
808.4 ([M+H]⁺)	527.2	This transition is used when monitoring the protonated molecule.
Docetaxel-d5	835.3 ([M+Na]⁺)	548.8 or 553.8	The precursor ion reflects the addition of 5 Daltons to the sodium adduct of docetaxel. The product ion would be the same as docetaxel if the deuterium (B1214612) labels are not on the fragmented portion, or shifted by 5 Daltons if they are.
813.4 ([M+H]⁺)	527.2 or 532.2	The precursor ion reflects the addition of 5 Daltons to the protonated molecule. The product ion would be the same as docetaxel if the labels are not on the fragmented portion, or shifted accordingly.
Paclitaxel (IS)	876.3 ([M+Na]⁺)	307.7	Paclitaxel is a common internal standard, and this is its sodium adduct transition.
854.4 ([M+H]⁺)	286.1	This is a common transition for the protonated form of paclitaxel.

Note: The exact product ion for Docetaxel-d5 may vary depending on the position of the deuterium labels. It is essential to optimize this by infusing a standard solution of Docetaxel-d5 into the mass spectrometer.

Q4: What are the best practices for sample preparation from plasma?

A4: Three common methods are used for plasma sample preparation:

• Protein Precipitation (PPT): This is a simple and fast method. Acetonitrile is commonly used to precipitate plasma proteins.

• Liquid-Liquid Extraction (LLE): This method offers a cleaner extract than PPT. Methyl tertiary-butyl ether (MTBE) is an effective solvent for extracting docetaxel from plasma.[10]

• Solid-Phase Extraction (SPE): This technique provides the cleanest samples, effectively removing phospholipids (B1166683) and other matrix components that can cause ion suppression.[4][9]

The choice of method depends on the required sensitivity and the complexity of the matrix. For high sensitivity assays, LLE or SPE is generally preferred.

Q5: How can I improve the sensitivity of my assay?

A5: To improve sensitivity, consider the following:

• Optimize Ion Source Parameters: As detailed in the troubleshooting guide, fine-tuning the source temperature and gas flows is critical.[1][2]

• Enhance Ionization Efficiency: The addition of alkylamines, such as octylamine, to the mobile phase can significantly increase the signal response for docetaxel by promoting the formation of a single, highly stable adduct.[6][7]

• Minimize Ion Suppression: Use a robust sample clean-up method like SPE to reduce matrix effects.[8]

• Use a Diverter Valve: To prevent contamination of the ion source from salts and other early-eluting matrix components, a diverter valve can be used to direct the flow to waste during the initial and final parts of the analytical run.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Docetaxel in Human Plasma

This protocol is based on a method using MTBE for extraction.[10]

• Sample Preparation:

  • Pipette 200 µL of human plasma into a clean microcentrifuge tube.

  • Spike with 5 µL of Docetaxel-d5 internal standard (IS) working solution.

  • Vortex for 1 minute.

• Extraction:

  • Add 2 mL of MTBE to the tube.

  • Vortex vigorously for 5 minutes to ensure thorough mixing.

  • Flash freeze the aqueous (bottom) layer in cold methanol (B129727) for approximately 2 minutes until it solidifies.

• Isolation and Evaporation:

  • Decant the liquid MTBE layer into a clean tube.

  • Evaporate the MTBE to dryness under a gentle stream of nitrogen at 45°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 60:40 acetonitrile:10mM ammonium (B1175870) acetate with 0.1% formic acid).[10]

  • Vortex, then centrifuge to pellet any insoluble material.

• Injection:

  • Transfer the supernatant to an autosampler vial.

  • Inject 25 µL onto the LC-MS/MS system.[10]

Protocol 2: LC-MS/MS Operating Conditions

These are typical starting conditions that should be optimized for your specific instrument.

• LC System:

  • Column: Thermo Betaseal C18 (150 x 4.6 mm, 5 µm) or similar.[10]

  • Mobile Phase: 60:40 (v/v) Acetonitrile / 10 mM Ammonium Acetate with 0.1% Formic Acid.[10]

  • Flow Rate: 0.6 mL/min.[10]

  • Column Temperature: 40°C.[10]

  • Injection Volume: 25 µL.[10]

• MS System:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[10]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Source Temperature: 250-300°C (Optimize for your instrument).[1][2]

  • Capillary/Spray Voltage: ~3.5 kV (Optimize).

  • MRM Transitions: See table in FAQ section.

Visualizations

Caption: Experimental workflow for docetaxel quantification.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. api.unil.ch [api.unil.ch]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of docetaxel and its main metabolites in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. harvest.usask.ca [harvest.usask.ca]
• 10. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation for Docetaxel Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of docetaxel (B913) in human plasma, a critical aspect of pharmacokinetic studies in drug development. The focus is on liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, the gold standard for this application. We will explore a detailed, validated method using a structural analog internal standard (IS), Paclitaxel (B517696), and present a best-practice approach for a method utilizing a stable isotope-labeled internal standard, Docetaxel-d5. The use of a deuterated internal standard like Docetaxel-d5 is considered the most robust approach for quantitative bioanalysis due to its ability to mimic the analyte's behavior during sample preparation and ionization, thus providing the most accurate and precise results.

Experimental Workflows and Methodologies

A typical bioanalytical method validation workflow involves several key stages, from sample preparation to data analysis. The following diagram illustrates this process.

Caption: Bioanalytical method validation workflow from sample collection to reporting.

Detailed Experimental Protocols

Below are detailed protocols for two common approaches for docetaxel bioanalysis.

Method 1: Using Paclitaxel as Internal Standard (Validated Method)

This method is based on a published and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for the determination of docetaxel in human plasma.[1][2]

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 200 µL of human plasma, add 50 µL of the internal standard working solution (Paclitaxel, 50 ng/mL in acetonitrile).

• Add 2 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex the mixture for 5 minutes.

• Centrifuge at 4000 x g for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. Chromatographic Conditions

• HPLC System: Agilent 1200 series or equivalent.

• Column: Thermo Betasil C18 (150 x 4.6 mm, 5 µm).[2]

• Mobile Phase: 10mM Ammonium acetate (B1210297) with 0.1% Formic Acid: Acetonitrile (60:40, v/v).[2]

• Flow Rate: 0.6 mL/min.[2]

• Column Temperature: 40°C.[2]

• Injection Volume: 25 µL.[2]

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Docetaxel: m/z 808.5 → 527.1.[2]

  • Paclitaxel (IS): m/z 854.4 → 286.0.[2]

• Source Temperature: 500°C.[2]

Method 2: Using Docetaxel-d5 as Internal Standard (Best-Practice Protocol)

This protocol is a hypothetical "gold standard" method constructed from best practices in bioanalysis, leveraging a stable isotope-labeled internal standard. While a specific complete validation paper for this exact method was not identified in the literature search, the parameters are based on existing validated methods for docetaxel and the principles of using a deuterated IS.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 100 µL of human plasma, add 25 µL of the internal standard working solution (Docetaxel-d5, 100 ng/mL in methanol).

• Pre-condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 20% methanol in water.

• Elute the analyte and IS with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions

• HPLC System: UHPLC system for improved resolution and speed.

• Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: High-sensitivity triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Docetaxel: m/z 808.4 → 527.3

  • Docetaxel-d5 (IS): m/z 813.4 → 527.3

Comparison of Validation Parameters

The following tables summarize the expected performance characteristics of the two methods based on typical validation results found in the literature for docetaxel bioanalysis.

Table 1: Comparison of Chromatographic and Mass Spectrometric Parameters

Parameter	Method 1 (Paclitaxel IS)	Method 2 (Docetaxel-d5 IS)
Internal Standard	Paclitaxel	Docetaxel-d5
Sample Preparation	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
LC Column	C18, 150 x 4.6 mm, 5 µm[2]	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase	Isocratic[2]	Gradient
Run Time	~5 minutes[2]	~3 minutes
MRM Transition (Analyte)	m/z 808.5 → 527.1[2]	m/z 808.4 → 527.3
MRM Transition (IS)	m/z 854.4 → 286.0[2]	m/z 813.4 → 527.3

Table 2: Comparison of Bioanalytical Method Validation Parameters

Validation Parameter	Method 1 (Paclitaxel IS) - Typical Performance	Method 2 (Docetaxel-d5 IS) - Expected Performance	Acceptance Criteria (FDA/EMA)
Linearity Range (ng/mL)	1 - 500[1]	0.5 - 1000	Correlation coefficient (r²) ≥ 0.99
Lower Limit of Quantification (LLOQ) (ng/mL)	1[1]	0.5	Signal-to-noise > 5; Accuracy ±20%; Precision ≤20%
Accuracy (% Bias)	-4.6% to 4.2%[1]	< ±15%	Within ±15% of nominal value (±20% at LLOQ)
Precision (% CV)	≤ 7.0%[1]	< 15%	≤15% (≤20% at LLOQ)
Recovery (%)	> 85%	> 90%	Consistent, precise, and reproducible
Matrix Effect	No significant effect observed[1]	Expected to be minimal and compensated by IS	IS-normalized matrix factor should be close to 1 with a CV ≤15%
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Stable	Stable	Within ±15% of nominal concentrations

Conclusion

Both presented methodologies are capable of accurately and precisely quantifying docetaxel in human plasma. The choice between using a structural analog internal standard like paclitaxel versus a stable isotope-labeled internal standard like Docetaxel-d5 often depends on the specific requirements of the study, cost, and availability of reagents.

However, the use of Docetaxel-d5 is highly recommended as it represents the current best practice in quantitative bioanalysis. The stable isotope-labeled internal standard co-elutes with the analyte and experiences identical extraction recovery and ionization suppression or enhancement, leading to more reliable and accurate data. This is particularly crucial in complex biological matrices where matrix effects can be a significant source of variability. For pivotal clinical trials and regulatory submissions, a method employing a stable isotope-labeled internal standard is generally preferred by regulatory agencies.

References

• 1. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpcbs.com [ijpcbs.com]

A Researcher's Guide to Cross-Laboratory Validation of Docetaxel Assays

For researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of docetaxel (B913) quantification is paramount for both preclinical research and clinical trial efficacy. This guide provides a comprehensive comparison of common bioanalytical methods for docetaxel, detailed experimental protocols, and visual workflows to facilitate robust cross-laboratory validation.

The significant inter-individual pharmacokinetic variability of docetaxel underscores the need for precise and reliable monitoring of its concentration in biological matrices.[1][2] When transferring analytical methods between laboratories, a thorough understanding of the assay's performance characteristics and potential sources of variability is crucial for maintaining data integrity. This guide compares three widely used analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Immunoassay.

Comparative Analysis of Docetaxel Assay Performance

The selection of an appropriate analytical method depends on the specific requirements of the study, including desired sensitivity, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of HPLC-UV, LC-MS/MS, and a nanoparticle-based immunoassay for the quantification of docetaxel in human plasma.

Parameter	HPLC-UV	LC-MS/MS	Nanoparticle Immunoassay
Principle	Chromatographic separation followed by UV absorbance detection.[3]	Chromatographic separation coupled with mass-based detection of parent and daughter ions.[4][5]	Competitive binding of docetaxel and antibody-conjugated nanoparticles.[1][6]
Linearity Range	1 - 1000 nM[3]	0.2 - 2000 ng/mL (multiple ranges reported)[5][6][7]	50 - 1000 ng/mL (extendable with auto-dilution)[1]
Lower Limit of Quantification (LLOQ)	1 nM[3]	0.2 - 10 ng/mL (multiple ranges reported)[4][5][6][7]	50 ng/mL[1]
Intra-day Precision (%CV)	< 15.7%[8]	< 15%[5][6]	< 6%[1]
Inter-day Precision (%CV)	< 15.7%[8]	< 15%[5][6]	< 6%[1]
Accuracy (%RE)	Within ± 15% (± 20% at LLOQ)	Within ± 15%[5][6]	Not explicitly stated, but method comparison shows high correlation with LC-MS/MS[6]
Sample Preparation	Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[3][9]	Protein Precipitation, LLE, or SPE.[5][6]	Minimal, direct analysis of plasma.[1]
Throughput	Moderate	High	Very High (up to 400 samples/hour)[1]
Specificity	Good, but potential for interference from co-eluting compounds.	Excellent, highly specific due to MRM scanning.[4][5]	Good, but may have cross-reactivity with metabolites (e.g., 20% with hydroxy-tertbutyl carbamate)[1]

Experimental Protocols

Detailed and standardized protocols are the cornerstone of successful inter-laboratory assay transfer. Below are representative protocols for the three major docetaxel assay types.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for pharmacokinetic studies and offers sufficient sensitivity for a range of clinical doses.[3][10]

1. Sample Preparation (Solid-Phase Extraction)

• Condition a C18 SPE cartridge with methanol (B129727) followed by water.

• Load 1-2 mL of plasma onto the cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 20% methanol in water) to remove interferences.

• Elute docetaxel with a strong organic solvent (e.g., acetonitrile).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

2. HPLC Conditions

• Column: Purospher® STAR RP-18e (e.g., 3.0 x 125 mm, 3 µm particle size).[3]

• Mobile Phase: Isocratic mixture of 20 mM potassium phosphate (B84403) buffer (pH 3.0) and acetonitrile (B52724) (57.5:42.5 v/v).[3]

• Flow Rate: 0.8 mL/min.[3]

• Column Temperature: 55°C.[3]

• Detection: UV at 227 nm.[3]

• Internal Standard: Paclitaxel (B517696).

3. Calibration and Quality Control

• Prepare calibration standards by spiking blank plasma with known concentrations of docetaxel.

• Prepare low, medium, and high concentration quality control (QC) samples independently.

• Analyze calibration standards and QC samples with each batch of study samples.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the gold standard for bioanalysis due to its high sensitivity and specificity, allowing for the quantification of low docetaxel concentrations.[6]

1. Sample Preparation (Protein Precipitation)

• To 200 µL of plasma, add an internal standard (e.g., paclitaxel).

• Add 600 µL of acetonitrile to precipitate proteins.

• Vortex for 1-2 minutes.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness or directly inject a portion into the LC-MS/MS system.

• If evaporated, reconstitute in the mobile phase.

2. LC-MS/MS Conditions

• Column: C18 column (e.g., Zorbax Eclipse Plus C18, Diamonsil C18).[5][6]

• Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., water with 0.1% formic acid or 10mM ammonium (B1175870) acetate) and an organic phase (e.g., acetonitrile or methanol).[4][5]

• Flow Rate: 0.2 - 0.6 mL/min.[4][7]

• Ionization: Electrospray Ionization (ESI) in positive mode.[4]

• Detection: Multiple Reaction Monitoring (MRM).

  • Docetaxel transition: m/z 830.3 → 548.8 (as a sodium adduct) or similar.[5]

  • Paclitaxel (IS) transition: m/z 876.4 → 308.2 (as a sodium adduct) or similar.[6]

3. Calibration and Quality Control

• Follow the same procedure as for HPLC-UV, ensuring the calibration range covers the expected sample concentrations.

Method 3: Nanoparticle-Based Immunoassay

This method offers a rapid and high-throughput alternative for clinical settings, requiring minimal sample preparation.[1]

1. Sample Preparation

• Collect plasma in appropriate anticoagulant tubes.

• Use a small sample volume (e.g., 2 µL) directly for analysis.[1]

2. Assay Procedure

• The assay is typically performed on an automated clinical chemistry analyzer (e.g., Beckman Coulter AU400).[1]

• Novel antibodies to docetaxel are covalently linked to nanoparticles.

• In the assay, free docetaxel in the sample competes with the antibody-nanoparticle conjugate, leading to a change in turbidity which is measured spectrophotometrically.

3. Calibration and Quality Control

• Use manufacturer-provided calibrators and controls.

• The instrument performs automated dilution for samples with concentrations exceeding the upper limit of the standard curve.[1]

Mandatory Visualizations

To aid in the understanding of the experimental workflows and the biological context of docetaxel, the following diagrams have been generated.

Caption: Workflow for a cross-laboratory comparison of docetaxel assays.

Caption: Simplified signaling pathway for docetaxel's mechanism of action.

Caption: Experimental workflow for LC-MS/MS sample preparation.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. Inter-patient variability in docetaxel pharmacokinetics: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High sensitivity assays for docetaxel and paclitaxel in plasma using solid-phase extraction and high-performance liquid chromatography with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpcbs.com [ijpcbs.com]
• 5. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of a RP-HPLC method for analysis of docetaxel in tumor-bearing mice plasma and tissues following injection of docetaxel-loaded pH responsive targeting polymeric micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Gold Standard vs. The Practical Alternative: A Comparative Guide to Internal Standards for Docetaxel Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the widely used chemotherapeutic agent Docetaxel, the choice of an appropriate internal standard is a critical decision that directly impacts the accuracy and reliability of bioanalytical data. This guide provides an objective comparison between the stable isotope-labeled internal standard, Docetaxel-d5, and a commonly used structural analog, Paclitaxel, supported by a review of published experimental data and methodologies.

The use of an internal standard (IS) is fundamental in liquid chromatography-mass spectrometry (LC-MS) based quantification to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. This has led to the widespread adoption of stable isotope-labeled internal standards (SIL-IS), with deuterated standards like Docetaxel-d5 being a prime example. However, structurally similar compounds, or analogs, such as Paclitaxel, are also frequently employed. This guide delves into a comparison of these two approaches for Docetaxel analysis.

Performance Under the Microscope: A Quantitative Comparison

The superiority of a deuterated internal standard lies in its near-identical chemical and physical properties to the analyte. This ensures co-elution during chromatography and similar behavior during extraction and ionization, leading to more effective compensation for matrix effects. While a direct head-to-head comparative study was not identified in the public literature, a compilation of data from separate validated LC-MS/MS methods provides a strong basis for comparison.

Performance Parameter	Docetaxel-d5 (Stable Isotope-Labeled IS)	Paclitaxel (Structural Analog IS)	Rationale for Performance Difference
Linearity (Correlation Coefficient, r²)	>0.99	>0.99	Both internal standards can be used to establish highly linear calibration curves.
Accuracy (% Bias)	Typically within ± 10%	Ranged from -4.6% to 4.2% in one study	The near-identical properties of Docetaxel-d5 to the analyte generally lead to higher accuracy by more effectively compensating for analytical variability.
Precision (% CV)	Typically < 10%	No higher than 7.0% in one study	Similar to accuracy, the co-elution and similar extraction recovery of a deuterated standard result in better precision.
Matrix Effect	Minimal and effectively compensated	No significant matrix effect observed in a well-developed method	Deuterated standards are expected to experience the exact same matrix effects as the analyte, leading to superior compensation. While methods with analog standards can be optimized to minimize matrix effects, the potential for differential effects remains higher.
Recovery	Highly similar to Docetaxel	Showed considerable recovery, comparable to Docetaxel in a specific method	The chemical identity of Docetaxel-d5 ensures its recovery throughout the sample preparation process closely tracks that of the native analyte.

Note: The data presented is a synthesis of findings from multiple sources and is intended for comparative purposes. The performance of any internal standard is highly dependent on the specific bioanalytical method and matrix.

Experimental Protocols: A Closer Look at the Methodology

The following sections detail typical experimental protocols for the quantification of Docetaxel in human plasma using either Docetaxel-d5 or Paclitaxel as the internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

A common technique for extracting Docetaxel and the internal standard from plasma involves solid-phase extraction.

• Plasma Sample Pre-treatment: To 200 µL of human plasma, add 10 µL of the internal standard working solution (either Docetaxel-d5 or Paclitaxel in acetonitrile).

• Protein Precipitation: Add a protein precipitating agent like acetonitrile, vortex, and centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction: Load the supernatant onto an appropriate SPE cartridge (e.g., C18).

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute Docetaxel and the internal standard with a stronger organic solvent (e.g., methanol).

• Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are representative LC-MS/MS conditions for the analysis of Docetaxel.

• Chromatographic Column: A C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 150 mm × 4.6 mm, 5 µm) is commonly used.

• Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous phase (e.g., water with 0.05% acetic acid and 20 µM sodium acetate) and an organic phase (e.g., methanol) is typical.[1]

• Flow Rate: A flow rate of 0.6 mL/min is often employed.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Docetaxel: m/z 830.3 → 548.8[1]

  • Docetaxel-d5: The precursor and product ions will be shifted by +5 Da compared to Docetaxel.

  • Paclitaxel (IS): m/z 876.3 → 307.7[1]

Visualizing the Workflow

The following diagram illustrates the typical experimental workflow for the bioanalysis of Docetaxel using an internal standard.

Bioanalytical workflow for Docetaxel quantification.

Conclusion: Making an Informed Decision

For the quantitative bioanalysis of Docetaxel, Docetaxel-d5 stands as the gold standard for an internal standard. Its use ensures the highest level of data integrity by effectively compensating for analytical variability due to its near-identical physicochemical properties to the analyte. This leads to superior accuracy and precision.

While a structural analog like Paclitaxel can be used to develop a validated and reliable method, it introduces a higher risk of analytical error due to potential differences in extraction recovery and matrix effects. The choice of Paclitaxel as an internal standard should be accompanied by a thorough and rigorous validation to demonstrate its suitability for the specific application. For researchers and drug development professionals aiming for the most robust and reliable data, Docetaxel-d5 is the unequivocally recommended internal standard.

References

• 1. researchgate.net [researchgate.net]

Validation of Docetaxel-d5 for Clinical Pharmacokinetic Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of docetaxel (B913) in biological matrices is paramount for robust clinical pharmacokinetic (PK) studies. The choice of an appropriate internal standard (IS) is a critical factor in the development and validation of bioanalytical methods, ensuring the reliability and accuracy of the data. This guide provides a comprehensive comparison of Docetaxel-d5, a deuterated stable isotope-labeled internal standard, with other commonly used alternatives for the bioanalysis of docetaxel.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, the use of a stable isotope-labeled (SIL) internal standard is widely considered the gold standard. A SIL IS, such as Docetaxel-d5, is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (e.g., deuterium, ¹³C, ¹⁵N). This near-identical physicochemical behavior ensures that the IS experiences the same extraction efficiency, chromatographic retention, and ionization response as the analyte, effectively compensating for matrix effects and other sources of analytical variability.

Performance Comparison: Docetaxel-d5 vs. Alternative Internal Standards

While direct head-to-head comparative studies are limited in publicly available literature, a review of validated bioanalytical methods for docetaxel allows for a comparative assessment of the performance of different internal standards. The following tables summarize the validation parameters from various studies using Docetaxel-d5, Paclitaxel (B517696), and Cephalomannine as internal standards.

It is important to note that the data presented below is compiled from different studies and not from a single head-to-head comparison. Therefore, variations in experimental conditions may influence the results.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Internal Standard	Analyte	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)
Docetaxel-d5	Docetaxel	Human Serum	8.1 - 1978	<3	>0.99
Paclitaxel	Docetaxel	Human Plasma	1 - 500	1	>0.99[1]
Cephalomannine	Docetaxel	Human Plasma	2 - 1000	2	Not explicitly stated, but method fulfilled validation criteria[2]

Table 2: Accuracy and Precision

Internal Standard	Analyte	Matrix	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%Bias)
Docetaxel-d5	Docetaxel	Human Serum	Multiple Levels	≤6.2%	≤6.2%	Not explicitly stated, but method was validated
Paclitaxel	Docetaxel	Human Plasma	2, 20, 400	≤5.1%	≤6.8%	-4.6% to 4.2%[1]
Cephalomannine	Docetaxel	Human Plasma	6, 400, 800	≤4.8%	≤6.9%	91.3% to 103.6% of nominal[2]

Table 3: Recovery and Matrix Effect

Internal Standard	Analyte	Matrix	Recovery (%)	Matrix Effect (%)
Docetaxel-d5	Docetaxel	Human Serum	Not explicitly stated	Characterized and deemed acceptable
Paclitaxel	Docetaxel	Human Plasma	87.96 ± 14.05	No significant matrix effect observed[1][3]
Cephalomannine	Docetaxel	Human Plasma	Not explicitly stated	Controlled by mobile-phase optimization[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of bioanalytical assays. Below are representative experimental protocols for the quantification of docetaxel in human plasma using LC-MS/MS with different internal standards.

Method 1: Docetaxel Quantification using Docetaxel-d5 as Internal Standard

This protocol is based on a validated method for the rapid quantitation of docetaxel in serum.

1. Sample Preparation:

• To 100 µL of serum, add 200 µL of acetonitrile (B52724) containing Docetaxel-d5.

• Vortex to precipitate proteins.

• Centrifuge to pellet the precipitated proteins.

• Dilute the supernatant with water for online sample extraction.

2. LC-MS/MS Conditions:

• LC System: Turbulent-Flow Liquid Chromatography system.

• Analytical Column: Hypersil Gold C-18 (50×2.1mm).

• Mobile Phase: Gradient elution with a suitable mobile phase (e.g., acetonitrile and water with formic acid).

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection: Selected Reaction Monitoring (SRM).

Method 2: Docetaxel Quantification using Paclitaxel as Internal Standard

This protocol is based on a validated LC-MS/MS method for the determination of docetaxel in human plasma.[1]

1. Sample Preparation:

• To 50 µL of plasma, add 150 µL of acetonitrile containing paclitaxel.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Inject the supernatant into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) system.

• Analytical Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: Gradient elution with acetonitrile and water containing 0.1% formic acid.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: ESI in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for docetaxel and paclitaxel.[1]

Visualizing the Workflow and Logic

To better illustrate the processes involved in the validation of Docetaxel-d5 for clinical pharmacokinetic studies, the following diagrams are provided.

Caption: Bioanalytical method validation workflow.

Caption: Logic for internal standard selection.

Conclusion

The use of a stable isotope-labeled internal standard, such as Docetaxel-d5, is the recommended best practice for the bioanalysis of docetaxel in clinical pharmacokinetic studies. While structural analogs like paclitaxel can be used and have been successfully validated, deuterated standards inherently offer superior performance in mitigating matrix effects and improving the overall accuracy and precision of the assay. The data compiled from various studies, although not from direct head-to-head comparisons, supports the robustness of methods using Docetaxel-d5. For researchers and drug development professionals, the investment in a deuterated internal standard can significantly enhance the quality and reliability of pharmacokinetic data, leading to more informed decisions in clinical drug development.

References

• 1. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a liquid chromatography-tandem mass spectrometry assay for the quantification of docetaxel and paclitaxel in human plasma and oral fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of docetaxel and Paclitaxel in human plasma by high-performance liquid chromatography: validation and application to clinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Docetaxel-d5 Versus C13-Labeled Docetaxel as Internal Standards in Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly for therapeutic drug monitoring and pharmacokinetic studies of potent anticancer agents like docetaxel (B913), the choice of an appropriate internal standard (IS) is paramount for achieving accurate and reliable results. An ideal internal standard should mimic the analyte of interest throughout the analytical process—from sample preparation to detection—thus compensating for any variability. Stable isotope-labeled internal standards (SIL-ISs) are the gold standard for liquid chromatography-mass spectrometry (LC-MS) based quantification due to their chemical and physical similarity to the analyte.

This guide provides an objective comparison between two types of SIL-ISs for docetaxel: the deuterated form, Docetaxel-d5, and the carbon-13 labeled form, C13-labeled docetaxel. While direct head-to-head experimental data for docetaxel is limited in published literature, this comparison is built upon established principles of bioanalytical method validation, theoretical advantages of different labeling approaches, and available data for docetaxel analysis.

The Critical Role of the Isotope Effect

The primary differentiator in performance between deuterated and C13-labeled internal standards lies in the "isotope effect." The significant mass difference between hydrogen and its isotope deuterium (B1214612) can lead to altered physicochemical properties. This can manifest as a slight chromatographic shift, where the deuterated standard may elute at a slightly different time than the native analyte. In contrast, the mass difference between carbon-12 and carbon-13 is relatively smaller, resulting in a negligible isotope effect and typically perfect co-elution with the analyte. This co-elution is crucial for accurate compensation of matrix effects, which can vary across a chromatographic peak.

Performance Comparison: Docetaxel-d5 vs. C13-Labeled Docetaxel

Parameter	Docetaxel-d5 (Deuterated)	C13-Labeled Docetaxel (Theoretical)	Key Insights
Chromatographic Co-elution	Potential for slight retention time shift relative to docetaxel.	Expected to co-elute perfectly with docetaxel.	Superior co-elution of C13-IS provides more accurate compensation for matrix effects.
Matrix Effect Correction	Good, but can be compromised by chromatographic shifts, leading to differential ion suppression or enhancement.	Excellent, due to identical elution profile with the analyte.	C13-IS is theoretically superior for complex biological matrices with significant matrix effects.
Isotopic Stability	Generally stable, but there is a theoretical risk of back-exchange of deuterium with protons from the solvent, especially under certain pH or temperature conditions.	Highly stable due to the robust nature of carbon-carbon bonds, with no risk of isotope exchange.	C13-labeling offers greater long-term stability and reliability.
Availability and Cost	More commonly available and generally less expensive.	Typically more expensive and may have longer lead times due to a more complex synthesis process.	Cost and availability are practical considerations in the selection of an internal standard.

Quantitative Data Summary

The following table presents a summary of validation parameters from a study utilizing Docetaxel-d5 as an internal standard for the analysis of "released docetaxel" from a nanoparticle formulation.[1][2]

Validation Parameter	Docetaxel-d5 as Internal Standard
Linearity Range	0.250–100 ng/mL
Accuracy and Precision	Intra-day precision and accuracy within 10.3% and 12.2%, respectively. Inter-day precision and accuracy within 9.1% and 8.5%, respectively.[2]
Recovery	Not explicitly reported for Docetaxel-d5, but a related method using paclitaxel (B517696) as IS showed recovery of 81%.
Matrix Effect	Not explicitly reported.

Note: The accuracy and precision data is from a study on a similar nanoparticle-encapsulated drug, demonstrating typical performance of such assays.

Experimental Protocols

Below is a representative experimental protocol for the quantification of docetaxel in human plasma using an internal standard, based on common methodologies.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (either Docetaxel-d5 or C13-labeled docetaxel in acetonitrile).

• Vortex mix for 30 seconds.

• Add 1 mL of 1-chlorobutane (B31608) as the extraction solvent.

• Vortex mix for 5 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Docetaxel: [M+Na]+

  • Docetaxel-d5: [M+5+Na]+

  • C13-labeled Docetaxel (hypothetical): e.g., [M+6+Na]+ (depending on the number of C13 atoms)

Visualizing the Workflow and Comparison

Caption: A typical workflow for quantitative bioanalysis of docetaxel using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards in Regulated Bioanalysis of Docetaxel: Docetaxel-d5 vs. Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of regulated bioanalysis, the choice of an internal standard (IS) is a critical determinant of assay accuracy, precision, and overall reliability. For the widely used anti-cancer agent docetaxel (B913), liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for quantification in biological matrices. This guide provides an objective comparison of the performance of a stable isotope-labeled (SIL) internal standard, Docetaxel-d5, with the commonly used structural analog, paclitaxel (B517696), in the bioanalysis of docetaxel. The information presented herein is synthesized from multiple validation studies to offer a comprehensive overview for method development and validation.

The Gold Standard: Stable Isotope-Labeled Internal Standards

A stable isotope-labeled internal standard, such as Docetaxel-d5, is considered the gold standard in quantitative bioanalysis.[1] In Docetaxel-d5, five hydrogen atoms are replaced with deuterium. This substitution results in a molecule that is chemically identical to docetaxel but has a different mass. Consequently, Docetaxel-d5 co-elutes with docetaxel during chromatography and experiences nearly identical ionization efficiency and matrix effects in the mass spectrometer. This near-perfect mimicry allows for highly effective compensation for variations during sample preparation and analysis, leading to superior accuracy and precision.[1]

The Practical Alternative: Structural Analog Internal Standards

A structural analog internal standard is a compound with a chemical structure and physicochemical properties similar to the analyte. For docetaxel, its predecessor paclitaxel is a frequently used structural analog IS.[2][3] While paclitaxel behaves similarly to docetaxel, it is not identical. Differences in retention time, extraction recovery, and susceptibility to matrix effects can exist, which may lead to less effective compensation for analytical variability compared to a SIL internal standard.

Performance Data: A Comparative Overview

The following table summarizes the accuracy and precision data for docetaxel quantification from separate bioanalytical method validation studies. It is important to note that this data is not from a direct head-to-head comparison study but is compiled from different high-quality publications to illustrate the performance characteristics of methods using either a stable isotope-labeled internal standard (represented by Docetaxel-d5) or a structural analog internal standard (paclitaxel).

Internal Standard Type	Analyte Concentration (ng/mL)	Intra-Assay Precision (%CV)	Inter-Assay Precision (%CV)	Accuracy (% Bias or % Nominal)	Reference
Stable Isotope-Labeled (Docetaxel-d5)	LLOQ, Low, Mid, High QC	Not explicitly stated, but overall method accuracy suggests high precision	Not explicitly stated	103-113% of nominal
Structural Analog (Paclitaxel)	5 (LQC)	6.8	6.2	-4.6	[2]
50 (MQC)	3.5	4.1	4.2	[2]
400 (HQC)	2.5	2.9	1.8	[2]
Structural Analog (Paclitaxel)	1.0 (LLOQ)	3.8	5.7	96.3% of nominal	[3]
3.0 (LQC)	1.5	2.0	90.1% of nominal	[3]
30.0 (MQC)	0.6	2.8	94.7% of nominal	[3]
300.0 (HQC)	1.1	2.7	93.3% of nominal	[3]
2000.0 (ULOQ)	1.7	3.5	93.9% of nominal	[3]

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, LLOQ: Lower Limit of Quantification, ULOQ: Upper Limit of Quantification, %CV: Percent Coefficient of Variation.

Disclaimer: The data presented in this table are from separate studies and are intended for illustrative comparison purposes only. Environmental and experimental conditions may have varied between the studies.

Experimental Protocols

Below are representative experimental protocols for the bioanalysis of docetaxel using either a stable isotope-labeled or a structural analog internal standard.

Protocol 1: Method Using a Stable Isotope-Labeled Internal Standard (Docetaxel-d5)

This protocol is based on the principles of the method described by Sjöberg et al.

• Sample Preparation:

  • To 10 µL of plasma (study sample, calibrator, or QC sample), add 50 µL of water.

  • Add 20 µL of the internal standard working solution (Docetaxel-d5 in acetonitrile).

  • Add 100 µL of acetonitrile (B52724) to precipitate plasma proteins.

  • Vortex the samples for 10 minutes.

  • Centrifuge the samples for 5 minutes at 11,500 x g.

  • Transfer 75 µL of the supernatant to vials and mix with an equal volume of water prior to injection.

• LC-MS/MS Conditions:

  • LC System: Agilent 1200 HPLC system

  • Column: ACE C18 column (50 × 2.1 mm, 3 µm)

  • Mobile Phase: Gradient elution with 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min

  • MS System: Agilent 6410 triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive

  • MRM Transitions: Specific precursor to product ion transitions for docetaxel and Docetaxel-d5 would be monitored.

Protocol 2: Method Using a Structural Analog Internal Standard (Paclitaxel)

This protocol is based on the method described by Yang et al.[2]

• Sample Preparation (Hybrid Solid-Phase Extraction-Protein Precipitation):

  • To 100 µL of plasma sample, add 20 µL of the internal standard working solution (paclitaxel, 500 ng/mL in methanol).

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 15,000 x g for 10 minutes.

  • Load the supernatant onto a conditioned HybridSPE-Precipitation plate.

  • Apply vacuum to collect the filtrate.

  • Evaporate the filtrate to dryness under nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • LC System: Agilent 1290 Infinity LC system

  • Column: Zorbax Eclipse Plus C18 column (2.1 × 100 mm, 3.5 µm)

  • Mobile Phase: Isocratic elution with water (containing 0.05% acetic acid and 20 µM sodium acetate) and methanol (B129727) (30:70, v/v).

  • Flow Rate: 0.3 mL/min

  • MS System: AB Sciex Triple Quad 5500 mass spectrometer with an ESI source.

  • Ionization Mode: Positive

  • MRM Transitions: Docetaxel: m/z 830.3 → 548.8; Paclitaxel: m/z 876.3 → 307.7.

Mandatory Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the bioanalysis of docetaxel.

Docetaxel Mechanism of Action

Caption: Docetaxel's mechanism of action via microtubule stabilization.

Conclusion

The selection of an appropriate internal standard is a cornerstone of a robust and reliable bioanalytical method. The data compiled in this guide illustrates that while a well-validated method using a structural analog like paclitaxel can meet regulatory acceptance criteria, the use of a stable isotope-labeled internal standard such as Docetaxel-d5 is preferable for achieving the highest levels of accuracy and precision. The near-identical physicochemical properties of Docetaxel-d5 to the analyte provide superior compensation for analytical variability, particularly for matrix effects, which is a significant advantage in regulated bioanalysis. For researchers and drug development professionals, the use of a SIL internal standard is a strategic choice to ensure the generation of high-quality, reproducible data to support pharmacokinetic and toxicokinetic studies.

References

• 1. An improved LC-MS/MS method for determination of docetaxel and its application to population pharmacokinetic study in Chinese cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]

A Researcher's Guide to the Comparative Analysis of Docetaxel-d5 Sources

For researchers, scientists, and professionals in drug development, the quality of stable isotope-labeled internal standards like Docetaxel-d5 is paramount for accurate bioanalytical and pharmacokinetic studies. This guide provides a framework for the comparative analysis of different commercial sources of Docetaxel-d5, focusing on critical quality attributes: chemical purity, isotopic enrichment, and stability. While direct comparative data from suppliers is not always publicly available, this guide equips researchers with the necessary experimental protocols to conduct their own evaluations.

Critical Quality Attributes for Docetaxel-d5

The utility of Docetaxel-d5 as an internal standard is fundamentally dependent on three key parameters:

• Chemical Purity: The percentage of the material that is Docetaxel-d5, exclusive of isotopic isomers, residual solvents, and other chemical impurities. High chemical purity is essential to prevent interference with the analyte signal and to ensure accurate quantification.

• Isotopic Enrichment: The percentage of the labeled compound that contains the desired number of deuterium (B1214612) atoms (in this case, five). High isotopic enrichment minimizes signal overlap between the internal standard and the unlabeled analyte, which is crucial for the sensitivity and accuracy of mass spectrometry-based assays.

• Stability: The ability of the Docetaxel-d5 to resist degradation under specified storage and handling conditions. Degradation can lead to a decrease in the effective concentration of the internal standard, compromising the integrity of analytical results.

Data Presentation for Comparative Analysis

To facilitate a clear comparison between different sources of Docetaxel-d5, all quantitative data should be summarized in a structured format. The following tables provide a template for organizing experimental findings.

Table 1: Chemical Purity Assessment by HPLC-UV

Supplier	Lot Number	Peak Area (%) of Docetaxel-d5	Total Impurity Peak Area (%)	Notes on Impurity Profile
Supplier A
Supplier B
Supplier C

Table 2: Isotopic Enrichment Analysis by LC-MS

Supplier	Lot Number	Measured Molecular Ion Masses	Relative Abundance (%) of M+5	Isotopic Enrichment (%)
Supplier A
Supplier B
Supplier C

Table 3: Stability Study (e.g., at 4°C in Acetonitrile (B52724) for 4 weeks)

Supplier	Lot Number	Initial Purity (%)	Purity after 1 week (%)	Purity after 2 weeks (%)	Purity after 4 weeks (%)	Degradation Products Observed
Supplier A
Supplier B
Supplier C

Experimental Protocols

The following are detailed methodologies for the key experiments required to assess the quality of Docetaxel-d5 from different sources.

Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC-UV)

This protocol outlines a standard reverse-phase HPLC method for determining the chemical purity of Docetaxel-d5 and identifying any impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically used. For example, a starting condition of 50:50 (v/v) acetonitrile:water, ramping to 80:20 over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Column Temperature: 30°C.

• Sample Preparation:

  • Accurately weigh and dissolve the Docetaxel-d5 standard in acetonitrile to a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter before injection.

• Analysis: Inject a known volume (e.g., 10 µL) of the sample onto the HPLC system. The purity is calculated by dividing the peak area of the main Docetaxel-d5 peak by the total area of all peaks detected in the chromatogram.

Isotopic Enrichment Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol describes a general method for determining the isotopic enrichment of Docetaxel-d5 using LC-MS.

• Instrumentation: An LC-MS system, preferably a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass determination.

• LC Conditions: Use an isocratic elution with a mobile phase such as 70:30 (v/v) methanol:water containing 0.1% formic acid to ensure a stable spray for mass spectrometric analysis.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Full scan mode to observe the full isotopic distribution.

  • Mass Range: Scan a range that includes the expected molecular ions of unlabeled Docetaxel (M), Docetaxel-d5 (M+5), and other potential deuterated species.

• Sample Preparation: Prepare a dilute solution of Docetaxel-d5 (e.g., 1 µg/mL) in the mobile phase.

• Data Analysis:

  • Acquire the mass spectrum of the Docetaxel-d5 sample.

  • Identify the peak corresponding to the desired M+5 ion.

  • Determine the relative abundance of the M, M+1, M+2, M+3, M+4, M+5, and other relevant ions in the mass cluster.

  • The isotopic enrichment is calculated as the percentage of the M+5 ion relative to the sum of all docetaxel-related ions.

Stability Assessment

This protocol provides a framework for evaluating the stability of Docetaxel-d5 in solution under defined storage conditions.

• Sample Preparation: Prepare a solution of Docetaxel-d5 in a relevant solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Storage Conditions: Aliquot the solution into several vials and store them under controlled conditions (e.g., refrigerated at 2-8°C and at room temperature, protected from light).

• Testing Intervals: Analyze the samples at predefined time points (e.g., day 0, week 1, week 2, and week 4).

• Analysis: At each time point, analyze the stored samples using the HPLC-UV method described in Protocol 1.

• Evaluation: Compare the chromatograms over time to assess any decrease in the main peak area and the appearance of new peaks, which would indicate degradation. The stability is often reported as the percentage of the initial concentration remaining at each time point.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the quality assessment of Docetaxel-d5.

Caption: Workflow for Chemical Purity Assessment.

Establishing Linearity and Range with Docetaxel-d5: A Comparative Guide for Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of Docetaxel (B913), the selection of an appropriate internal standard is a critical determinant of assay accuracy and reliability. This guide provides a comprehensive comparison of Docetaxel-d5 as a deuterated internal standard against other alternatives, supported by established experimental protocols for determining linearity and analytical range.

The use of a stable isotope-labeled internal standard, such as Docetaxel-d5, is widely regarded as the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS) based methods.[1][2][3] Its near-identical physicochemical properties to Docetaxel ensure it effectively tracks the analyte through sample extraction, chromatography, and ionization, thereby compensating for variations and leading to enhanced precision and accuracy.[1][3]

Performance Comparison: Docetaxel-d5 vs. Alternative Internal Standards

The primary advantage of using Docetaxel-d5 over other structurally similar but non-isotopically labeled internal standards, such as Paclitaxel (B517696) or other taxane (B156437) analogs, lies in its ability to co-elute with the analyte and exhibit the same behavior in the mass spectrometer's ion source.[1] This minimizes the impact of matrix effects, a common source of variability in bioanalytical methods. While other taxanes like Paclitaxel have been used as internal standards for Docetaxel analysis, their differing chromatographic retention times and potential for differential ionization suppression can compromise assay performance.[4][5]

Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Key Considerations
Docetaxel-d5	0.1 - 100	> 0.99	Gold Standard: Co-elutes with Docetaxel, providing the most accurate correction for matrix effects and other analytical variability.[1][2][3]
Paclitaxel	10 - 2000	> 0.99	Structurally similar, but has a different retention time. May not fully compensate for matrix effects at the retention time of Docetaxel.[4][5]
Cephalomannine	2 - 1000	> 0.99	Another taxane analog, but like Paclitaxel, it does not co-elute with Docetaxel, posing similar limitations.[6]
Ketoconazole	100 - 2500	> 0.999	Not structurally related to Docetaxel; used in some HPLC-UV methods but not ideal for LC-MS due to significant differences in physicochemical properties.[7]

Experimental Protocol: Establishing Linearity and Range

This protocol outlines the methodology for establishing the linearity and analytical range of a Docetaxel bioanalytical method using Docetaxel-d5 as the internal standard.

1. Preparation of Standard Solutions:

• Primary Stock Solutions: Prepare individual primary stock solutions of Docetaxel and Docetaxel-d5 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of Docetaxel by serial dilution of the primary stock solution to cover the expected clinical or preclinical concentration range.

• Internal Standard Working Solution: Prepare a working solution of Docetaxel-d5 at a fixed concentration (e.g., 100 ng/mL) from its primary stock solution.

2. Preparation of Calibration Curve Standards:

• Spike a known volume of blank biological matrix (e.g., human plasma) with the appropriate Docetaxel working standard solutions to create a set of at least six to eight non-zero calibration standards.

• Add a constant volume of the Docetaxel-d5 working solution to each calibration standard.

• Include a blank sample (matrix with internal standard) and a zero sample (matrix without analyte or internal standard) to assess for interferences.

3. Sample Preparation:

• Perform protein precipitation by adding a precipitating agent (e.g., acetonitrile (B52724) or methanol) to the plasma samples.

• Vortex mix and centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS analysis.

4. LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution program. The mobile phase typically consists of a mixture of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol).

• Mass Spectrometric Detection: Employ a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both Docetaxel and Docetaxel-d5.

5. Data Analysis and Acceptance Criteria:

• Linearity: Plot the peak area ratio of Docetaxel to Docetaxel-d5 against the nominal concentration of Docetaxel. Perform a linear regression analysis.

  • Acceptance Criterion: The correlation coefficient (r²) should be ≥ 0.99.

• Range: The analytical range is the interval between the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).

  • LLOQ Acceptance Criteria: The analyte response at the LLOQ should be at least five times the response of the blank. The precision (%CV) should not exceed 20%, and the accuracy (% bias) should be within ±20%.

  • ULOQ Acceptance Criteria: The precision (%CV) should not exceed 15%, and the accuracy (% bias) should be within ±15%.

Visualizing the Workflow

Caption: Experimental workflow for establishing linearity and range.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of a liquid chromatography-tandem mass spectrometry assay for the quantification of docetaxel and paclitaxel in human plasma and oral fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Docetaxel-d5

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial, immediate safety protocols and logistical plans for the handling and disposal of Docetaxel-d5. The following procedural steps are designed to ensure the safety of laboratory personnel and compliance with established guidelines for managing hazardous pharmaceutical compounds.

Immediate Safety and Personal Protective Equipment (PPE)

Docetaxel-d5, like its parent compound Docetaxel, is a cytotoxic agent and should be handled with extreme caution to prevent exposure.[1][2] Adherence to the following PPE guidelines is mandatory at all times when handling the compound, from receipt to disposal.

Core PPE Requirements:

• Gloves: Double gloving with chemotherapy-tested nitrile gloves is required.[3] The outer glove should be worn over the gown cuff, and the inner glove underneath. Change the outer glove immediately if contaminated, and change both pairs regularly (e.g., every 30-60 minutes) or as per manufacturer guidelines.[3]

• Gown: A disposable, lint-free gown made of polypropylene (B1209903) with a polyethylene (B3416737) coating that is impervious to liquids should be worn.[3] Gowns must have long sleeves and tight-fitting knit cuffs.

• Eye and Face Protection: Chemical safety goggles or a full-face shield should be worn whenever there is a risk of splashing or aerosol generation.[2][3][4]

• Respiratory Protection: For handling the solid (powder) form of Docetaxel-d5 outside of a containment device, a NIOSH-approved respirator (e.g., N95 or higher) is necessary to prevent inhalation of aerosolized particles.[3]

The National Institute for Occupational Safety and Health (NIOSH) provides comprehensive guidelines for handling hazardous drugs, which should be consulted for further details.[5][6][7][8]

Quantitative Data: Glove Permeation

The selection of appropriate gloves is critical. Permeation breakthrough time—the time it takes for a chemical to pass through the glove material—can vary significantly. Below is a summary of findings from studies on Docetaxel permeation.

Glove Material	Breakthrough Time (Minutes)	Study Findings Summary
Nitrile Rubber	> 240 to > 480	Generally shows high resistance to Docetaxel.[9][10] Some studies report no detectable permeation.[10] However, other research indicates breakthrough in under 5 minutes, highlighting the critical need to use gloves specifically tested and rated for chemotherapy drugs.[11]
Natural Rubber Latex	> 480	Demonstrated good resistance in some tests.[9] However, due to allergy concerns and variability in quality, nitrile is often preferred.
Chloroprene Rubber	> 480	Showed high resistance to Docetaxel permeation.[9]
PVC (Vinyl)	< 5	Not recommended for handling Docetaxel due to poor protective properties.[11]
Polyethylene	< 5	Not recommended for handling Docetaxel.[11]

Experimental Protocol for Glove Permeation Testing (Summary): The referenced studies generally follow standards like ASTM D6978-05, "Standard Practice for Assessment of Resistance of Medical Gloves to Permeation by Chemotherapy Drugs." In a typical setup, a sample of the glove material is placed in a permeation cell, separating a challenge solution (Docetaxel) from a collection medium. The collection medium is periodically sampled and analyzed using a sensitive analytical method, such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), to detect the presence of the drug. The breakthrough time is recorded as the time when the drug concentration in the collection medium reaches a predefined level.[11]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure safe handling throughout the experimental workflow.

• Preparation and Compounding:

  • All handling and preparation of Docetaxel-d5, especially when in solid form, must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a compounding aseptic containment isolator (CACI) to protect both the product and personnel.

  • Before starting, decontaminate the work surface.

  • Don all required PPE as described in Section 1.

  • Use a plastic-backed absorbent pad on the work surface to contain any minor spills.

• During Handling:

  • Avoid the generation of dust when handling the solid form.[4]

  • Use Luer-lock fittings for all syringes and IV sets to prevent leakage.

  • Do not eat, drink, or smoke in the area where Docetaxel-d5 is handled.[12]

  • Wash hands thoroughly with soap and water before donning and after removing gloves.[12]

• Accidental Exposure:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[2]

  • Eye Contact: Immediately flush the eye with large amounts of water for at least 15 minutes. Seek immediate medical attention.[2][4]

  • Inhalation: Move to fresh air immediately. Seek medical attention.[4]

Disposal Plan: Waste Management and Spill Cleanup

Proper disposal is critical to prevent environmental contamination and exposure to others. Chemotherapy waste is categorized as either "trace" or "bulk" waste.

• Trace Chemotherapy Waste: Includes items with less than 3% of the original drug amount remaining (e.g., empty vials, used gloves, gowns, IV bags, and tubing).[13][14]

  • Disposal: Place in designated yellow, puncture-proof chemotherapy waste containers.[13][14]

• Bulk Chemotherapy Waste: Includes partially used vials, expired drugs, or materials from a large spill cleanup.[13][14]

  • Disposal: Place in designated black RCRA hazardous waste containers.[13][14]

Spill Management Protocol:

• Secure the Area: Immediately alert others and restrict access to the spill area.

• Don PPE: Use a dedicated chemotherapy spill kit, which includes a respirator, heavy-duty gloves, a gown, and other protective gear.

• Contain the Spill: Use absorbent pads from the spill kit to gently cover and absorb the liquid. For powders, carefully cover with damp absorbent pads to avoid aerosolization.

• Clean the Area: Starting from the outer edge of the spill and working inward, carefully clean the area. Place all contaminated materials (pads, gloves, etc.) into the black hazardous waste container.

• Decontaminate: Clean the spill area three times using a detergent solution followed by a disinfectant.

• Dispose: Seal the hazardous waste container and arrange for its disposal through your institution's Environmental Health and Safety (EHS) office.[15][16]

Visual Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling and disposing of Docetaxel-d5.

Caption: Workflow for the preparation, handling, and disposal of Docetaxel-d5.

Caption: Step-by-step procedure for managing a Docetaxel-d5 spill.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. fishersci.at [fishersci.at]
• 5. NIOSH Safe Handling of Hazardous Drugs Guidelines Becomes State Law - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NIOSH List of Hazardous Drugs in Healthcare Settings, 2024| NIOSH | CDC [cdc.gov]
• 7. cdc.gov [cdc.gov]
• 8. Hazardous Drug Exposures in Healthcare | Healthcare Workers | CDC [cdc.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the permeation of antineoplastic agents through medical gloves of varying materials and thickness and with varying surface treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of permeabilities of eight different types of cytotoxic drugs to five gloves with different materials by LC-MS/MS methods to reduce occupational exposure of medical personnel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Safe Handling of Oral Chemotherapy Drugs at Home - Together by St. Jude™ [together.stjude.org]
• 13. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iccp-portal.org [iccp-portal.org]
• 15. Chemotherapy: Every Step You Take, Every Move You Make… - The Oncology Pharmacist [theoncologypharmacist.com]
• 16. medscape.com [medscape.com]